1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

• CAS: 93704-87-1

Core Science & Biosynthesis

1,3-dimethyl-2-oxabicyclo[2.2.2]octane 1H and 13C NMR chemical shifts

An In-Depth Technical Guide to the Predicted ¹H and ¹³C NMR Chemical Shifts of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern chemistry for the structural elucidation of organic molecules. This guide provides a detailed analysis of the predicted ¹H and ¹³C NMR spectra of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane. Due to the absence of directly published experimental data for this specific compound, this document leverages established NMR principles, substituent effects, and data from analogous bicyclic structures to provide a comprehensive and predictive spectral map. The methodologies and interpretations presented herein serve as a robust framework for researchers working with this and related oxabicyclic systems, particularly in the fields of medicinal chemistry and natural product synthesis where such scaffolds are of growing interest.

Introduction: The Structural Significance of the 2-Oxabicyclo[2.2.2]octane Scaffold

The 2-oxabicyclo[2.2.2]octane framework represents a rigid, three-dimensional molecular scaffold. Its well-defined spatial arrangement of atoms makes it an attractive bioisostere for aromatic rings in drug design, offering improved physicochemical properties such as increased solubility and metabolic stability[1][2]. The introduction of substituents, such as the methyl groups in 1,3-dimethyl-2-oxabicyclo[2.2.2]octane, further functionalizes this core, allowing for fine-tuning of its biological activity and pharmacokinetic profile.

Accurate structural confirmation of such substituted bicyclic ethers is paramount, and NMR spectroscopy is the primary analytical method for this purpose. The rigidity of the bicyclo[2.2.2]octane system leads to distinct and often well-resolved NMR spectra, where the chemical shifts and coupling constants are highly dependent on the stereochemical relationships between the nuclei.

This guide will first deconstruct the expected spectral features of the parent 2-oxabicyclo[2.2.2]octane and then systematically introduce the effects of the methyl substituents at the C1 and C3 positions to arrive at a set of predicted ¹H and ¹³C NMR chemical shifts for the title compound.

Predicted ¹H NMR Spectrum of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

The proton NMR spectrum of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane is expected to be complex due to the rigid bicyclic system, which restricts conformational averaging and leads to distinct chemical shifts for diastereotopic protons. The numbering convention used for this analysis is illustrated in the diagram below.

Diagram: Numbering of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane

Caption: Atom numbering for 1,3-dimethyl-2-oxabicyclo[2.2.2]octane.

Predicted ¹H Chemical Shifts

The predicted chemical shifts are based on the analysis of related bicyclo[2.2.2]octane systems and the known influence of methyl and ether functionalities. The values are presented in a table for clarity.

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Constants (J, Hz)	Rationale for Prediction
C1-CH₃	~1.2 - 1.4	s	-	Methyl group on a quaternary carbon (C1) adjacent to an ether linkage. Expected to be a singlet.
C3-CH₃	~1.1 - 1.3	d	~6-7	Methyl group on a tertiary carbon (C3) adjacent to the oxygen. Coupled to the C3-H proton.
C3-H	~3.5 - 3.8	q	~6-7	Methine proton on the carbon bearing the oxygen and a methyl group. Deshielded by the adjacent oxygen. Coupled to the C3-CH₃ protons.
C4-H	~1.7 - 1.9	m	-	Bridgehead proton. Its chemical shift is influenced by its proximity to the C3-methyl group and the overall ring strain.
C5, C6, C7, C8-H	~1.4 - 2.0	m	-	Methylene protons of the bicyclic framework. Due to the rigidity of the system, these protons are diastereotopic and will exhibit complex splitting patterns, likely appearing as overlapping multiplets.

Predicted ¹³C NMR Spectrum of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

The ¹³C NMR spectrum is expected to show nine distinct signals, corresponding to the nine carbon atoms in the molecule. The chemical shifts are highly influenced by the presence of the electronegative oxygen atom and the steric effects of the methyl groups.

Predicted ¹³C Chemical Shifts

Carbon	Predicted δ (ppm)	Rationale for Prediction
C1	~70 - 75	Quaternary carbon bonded to oxygen (bridgehead). Significantly deshielded by the oxygen atom.
C3	~75 - 80	Tertiary carbon bonded to oxygen. Also strongly deshielded by the adjacent oxygen.
C4	~30 - 35	Bridgehead carbon. Its chemical shift is a characteristic of bicyclic alkanes.
C5, C6, C7, C8	~20 - 30	Methylene carbons of the bicyclic framework. Slight variations in their shifts are expected due to their different spatial relationships with the substituents.
C1-CH₃	~20 - 25	Methyl carbon attached to the C1 bridgehead.
C3-CH₃	~15 - 20	Methyl carbon attached to the C3 carbon.

Experimental Protocol for NMR Data Acquisition

To validate the predicted chemical shifts, the following experimental protocol is recommended for the acquisition of high-quality NMR spectra of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane.

Sample Preparation

• Dissolution: Dissolve approximately 5-10 mg of purified 1,3-dimethyl-2-oxabicyclo[2.2.2]octane in 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a suitable solvent as it is unlikely to interact strongly with the analyte and has well-characterized residual solvent peaks[3][4].

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube to remove any particulate matter.

NMR Spectrometer and Parameters

• Instrument: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Temperature: 298 K (25 °C).

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: 0-12 ppm.

• Acquisition Time: ~3-4 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 16-32, to achieve adequate signal-to-noise.

¹³C NMR Acquisition Parameters:

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: 0-100 ppm.

• Acquisition Time: ~1-2 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 1024 or more, as needed for good signal-to-noise.

2D NMR Experiments for Structural Confirmation

To unambiguously assign all proton and carbon signals, the following 2D NMR experiments are crucial:

• COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and identify which protons are spin-coupled.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons. This is particularly useful for assigning quaternary carbons like C1.

• NOESY (Nuclear Overhauser Effect Spectroscopy): To identify through-space correlations between protons, which can confirm the stereochemistry and the relative proximity of the methyl groups to other protons in the bicyclic system.

Diagram: NMR Experimental Workflow

Caption: A comprehensive workflow for the acquisition and analysis of NMR data.

Conclusion

This technical guide provides a detailed prediction and rationale for the ¹H and ¹³C NMR spectra of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane. The presented chemical shifts, multiplicities, and experimental protocols offer a solid foundation for any researcher synthesizing or working with this molecule. The inherent rigidity of the bicyclic scaffold, combined with the electronic effects of the heteroatom and methyl substituents, results in a unique and predictable NMR fingerprint. The application of 2D NMR techniques, as outlined, would provide the definitive evidence required for complete and unambiguous structural assignment, ensuring the scientific integrity of any subsequent research or development efforts.

References

• Synthesis of bicyclo-heptane, 6-oxabicyclo-octane and 3-azabicyclo-nonene derivatives in the course of 1,2,4-trimethyl-4-isoprop. Khimiya Geterotsiklicheskikh Soedinenii, 1996.
• DELTA50: A Highly Accurate Database of Experimental 1 H and 13 C NMR Chemical Shifts Applied to DFT Benchmarking. MDPI, 2023.
• NMR Wiki. NMR Wiki, 2010.
• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Deriv
• 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. PMC, 2023.
• 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring.
• 13C NMR Chemical Shifts.
• nmrshiftdb2 - open nmr d
• 2-Oxabicyclo[2.2.2]octan-6-ol, 1,3,3-trimethyl-. NIST WebBook, n.d.
• 2-Oxabicyclo[2.2.
• 2-Oxabicyclo[2.2.2]octane. PubChem, n.d.
• Synthesis and NMR-spectroscopic characterization of diastereomeric bicyclo[4.2.0]octane-2,7-diones. Semantic Scholar, n.d.
• A systematic 1 H- and 13 C-NMR spectral analysis of bicyclo[n.3.1]alkanone systems: Determination of the relative configuration of the stereogenic centres and conformation of the six-membered ring. PubMed, 2017.
• 1H NMR Chemical Shifts.
• bicyclo[2.2.2]octane-2-carboxylic acid(29221-25-8) 1 H NMR. ChemicalBook, n.d.
• 13C chemical shits. Unknown Source, n.d.

• 1,3-Dimethyl-2-Oxabicyclo[5][5][5]-Octane-3-Methanol. Amanote Research, n.d.

• NMR Chemical Shifts of Trace Impurities. Organometallics, 2010.
• Azacineole (1,3,3-Trimethyl-2-azabicyclo[2.2.2]octane).
• Bicyclo[2.2.2]octane as A 3-D-rich Bioisostere for A Phenyl Ring. PharmaBlock, n.d.
• 13C Solid-State NMR Analysis of the Chemical Structure in Petroleum Coke during Idealized In Situ Combustion Conditions. PMC, 2021.
• NMR Chemical Shifts of Common Solvents as Trace Impurities. Carl ROTH, n.d.
• NMR Chemical Shifts of Impurities. Sigma-Aldrich, n.d.
• NMR Solvent D

Sources

• 1. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. carlroth.com [carlroth.com]
• 5. mdpi.com [mdpi.com]

The Thermodynamic Stability and Physical Properties of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane: A Comprehensive Guide for Drug Development

Executive Summary

The transition from planar, sp²-hybridized aromatic rings to sp³-rich three-dimensional scaffolds is a defining paradigm in modern medicinal chemistry. Among these emerging scaffolds, the 2-oxabicyclo[2.2.2]octane core—and specifically its sterically shielded 1,3-dimethyl derivative—has garnered significant attention. Structurally related to the natural monoterpene 1,8-cineole (eucalyptol), 1,3-dimethyl-2-oxabicyclo[2.2.2]octane offers an exceptional combination of thermodynamic stability, high aqueous solubility, and metabolic resistance.

This technical whitepaper provides an in-depth analysis of the thermodynamic stability, physical properties, and synthetic methodologies associated with 1,3-dimethyl-2-oxabicyclo[2.2.2]octane. By understanding the causality behind its chemical resilience, researchers can effectively leverage this scaffold as a premium bioisostere in drug discovery pipelines[1].

Structural Topology and Thermodynamic Stability

The Causality of Chemical Resilience

The thermodynamic stability of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane is not merely a byproduct of its saturation; it is a direct consequence of its rigid bicyclic topology. The molecule consists of a cyclohexane ring forced into a boat conformation, bridged by an ether oxygen atom (-O-CMe₂- bridge).

• Conformational Locking: In unbridged systems, the boat conformation of cyclohexane is highly energetic and unstable. However, the oxygen bridge in the [2.2.2] system locks the molecule into this 3D architecture, preventing conformational flipping and minimizing internal entropy[2].

• Steric Shielding: The methyl groups at the 1- and 3-positions provide profound steric hindrance. This shielding physically blocks the approach of nucleophiles to the ether oxygen, rendering the molecule highly resistant to acid-catalyzed ring opening or nucleophilic cleavage[3].

• Thermal Inertness: Experimental data demonstrates that functionalized 2-oxabicyclo[2.2.2]octanes are stable in air and can withstand prolonged heating at 100°C without degradation[1].

Caption: Logical causality of thermodynamic stability in the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane core.

Physicochemical Profile and Bioisosteric Utility

In drug development, replacing a para-substituted phenyl ring with a saturated bioisostere is a proven strategy to escape the "flatland" of traditional aromatics. The 2-oxabicyclo[2.2.2]octane scaffold acts as an "ideal" bioisostere due to its precise exit vector geometry and favorable physical properties[4].

Exit Vector Geometry

Crystallographic analysis reveals that the distance between the exit vectors (C1 and C4) in the 2-oxabicyclo[2.2.2]octane core is approximately 5.56–5.58 Å . This is remarkably close to the 5.90–5.93 Å distance found in para-substituted phenyl rings, allowing it to seamlessly slot into established binding pockets without causing steric clashes[5].

Solubility and Lipophilicity (LogP)

Unlike the purely hydrocarbon-based bicyclo[2.2.2]octane, the inclusion of the bridging oxygen atom significantly lowers the lipophilicity of the molecule. The oxygen acts as a hydrogen-bond acceptor, drastically increasing aqueous solubility—a critical parameter for oral bioavailability[1].

Comparative Physical Properties Data

Property	1,3-Dimethyl-2-oxabicyclo[2.2.2]octane	Phenyl Ring (Reference)	Bicyclo[2.2.2]octane
Hybridization	sp³-rich (3D)	sp² (Planar)	sp³-rich (3D)
Exit Vector Distance	~5.56 - 5.58 Å	5.90 - 5.93 Å	~5.58 Å
Aqueous Solubility	High (H-bond acceptor)	Low	Very Low
Lipophilicity (LogP)	Low	High	High
Metabolic Stability	Excellent	Moderate	Moderate

Metabolic Stability and Pharmacokinetics

A primary reason for incorporating the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane scaffold into drug candidates is its exceptional metabolic stability. The rigid, saturated nature of the ring makes it highly resistant to Cytochrome P450-mediated oxidation.

When the parent compound 1,8-cineole (1,3,3-trimethyl-2-oxabicyclo[2.2.2]octane) is ingested, it undergoes in vivo oxidation. However, the bicyclic ether core does not break down. Instead, the peripheral methyl groups are oxidized, yielding 1,3-dimethyl-2-oxabicyclo[2.2.2]octane-3-carboxylic acid and 1,3-dimethyl-2-oxabicyclo[2.2.2]octane-3-methanol as the primary urinary metabolites. This proves that the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane core is the thermodynamically stable endpoint of mammalian metabolism.

Caption: In vivo metabolic pathway demonstrating the stability of the 1,3-dimethyl bicyclic core.

Experimental Workflows and Synthesis Protocols

To utilize this scaffold, robust synthetic methodologies are required. Below are two self-validating protocols for generating the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane architecture.

Protocol 1: Acid-Catalyzed Hydroalkoxylation Cyclization

This protocol leverages transannular cyclization to form the sterically crowded bridged ether. The causality of this reaction relies on the thermodynamic preference for the bridged system under acidic conditions[3].

Reagents & Materials:

• Precursor: (4-methylcyclohex-3-enyl)acetone (Limona ketone derivative)

• Catalyst: Concentrated Sulfuric Acid (H₂SO₄)

• Solvent: Dry Dichloromethane (DCM)

• Atmosphere: Nitrogen gas (N₂)

Step-by-Step Methodology:

• Preparation: Convert commercially available limona ketone into its corresponding tertiary alcohol precursor (e.g., via Grignard addition if functionalizing the 3-position).

• Solvation: Dissolve the alcohol precursor (approx. 1.09 mmol) in 10 mL of dry DCM under a strict nitrogen atmosphere to prevent unwanted side reactions.

• Catalysis Initiation: Slowly add a catalytic amount of concentrated H₂SO₄ (approx. 0.5 mmol) dropwise to the solution. Note: The strong acid protonates the alkene, generating a carbocation that undergoes intramolecular attack by the pendant hydroxyl group.

• Cyclization: Stir the mixture continuously for 3 hours at a precisely controlled temperature of 32°C. The elevated temperature provides the activation energy necessary to overcome the steric hindrance of the forming bridgehead.

• Isolation: Quench the reaction, wash with sodium bicarbonate to neutralize the acid, and extract the organic layer. The product, 1,3-dimethyl-2-oxabicyclo[2.2.2]octane, is isolated as a pale yellow oil (Typical yield: ~88%)[3].

Protocol 2: Iodocyclization for Bioisostere Generation

For drug discovery applications requiring specific exit vectors, the iodocyclization of cyclohexane-containing alkenyl alcohols is the gold standard[5].

Step-by-Step Methodology:

• Substrate Preparation: Synthesize a cyclohexane-containing alkenyl alcohol precursor where the hydroxyl group and the alkene are positioned to allow a [2.2.2] cyclization.

• Halogenation: Dissolve the precursor in acetonitrile (MeCN).

• Cyclization: Introduce molecular iodine (I₂). The iodine activates the double bond, forming an iodonium ion intermediate.

• Ring Closure: The hydroxyl group acts as an internal nucleophile, attacking the iodonium ion to close the 2-oxabicyclo[2.2.2]octane ring. Note: Because the cyclohexane ring must adopt a highly energetic boat conformation for cyclization to occur, careful optimization of the base/solvent combination is required to drive the reaction forward.

• Purification: The resulting iodinated bicyclic ether can be further functionalized (e.g., via cross-coupling) to yield the final bioisosteric drug analog[6].

Caption: Iodocyclization workflow for the synthesis of 2-oxabicyclo[2.2.2]octane bioisosteres.

Conclusion

The 1,3-dimethyl-2-oxabicyclo[2.2.2]octane scaffold represents a triumph of structural chemistry. By forcing a cyclohexane ring into a locked boat conformation via an oxygen bridge, the resulting molecule achieves exceptional thermodynamic and metabolic stability. Its unique physicochemical properties—specifically its high aqueous solubility and ideal exit vector geometry—make it a superior saturated bioisostere for phenyl rings in next-generation drug design.

References

• Mykhailiuk, P. K., et al. (2023). 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. Nature Communications. Available at:[Link]

• Aldmairi, A. H. (2013). New Aspects of Acid-Catalysed Cyclisations. Cardiff University Thesis. Available at:[Link]

• Flynn, T. M., & Southwell, I. A. (1979). 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-3-methanol and 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-3-carboxylic acid, urinary metabolites of 1,8-cineole. Australian Journal of Chemistry, 32, 2093-2095. Available at:[Link]

• Cai, et al. (2023). Thermodynamic Behavior of (2-Propanol + 1,8-Cineole) Mixtures: Isothermal Vapor–Liquid Equilibria, Densities, Enthalpies of Mixing, and Modeling. International Journal of Molecular Sciences. Available at:[Link]

• Mykhailiuk, P. K., et al. (2023). An “Ideal” Bioisoster of the para-substituted Phenyl Ring. ChemRxiv. Available at:[Link]

Sources

• 1. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Electron Impact Mass Spectrometry (EI-MS) Fragmentation Pattern of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane: A Mechanistic Guide

Executive Summary

The structural elucidation of bicyclic ethers via Electron Impact Mass Spectrometry (EI-MS) requires a deep understanding of gas-phase ion thermochemistry. 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane (C₉H₁₆O, MW = 140 Da) is a critical structural analog to the well-documented monoterpene 1,8-cineole (eucalyptol) . Understanding its fragmentation pattern is essential for researchers isolating novel oxygenated terpenes or profiling drug metabolites .

This whitepaper provides an authoritative, mechanistic breakdown of the EI-MS fragmentation of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane. We will explore the causality behind primary ionization, alpha-cleavage, and complex cycloreversions, supported by self-validating analytical protocols designed to ensure high-fidelity spectral acquisition.

Molecular Architecture and Primary Ionization

1,3-Dimethyl-2-oxabicyclo[2.2.2]octane consists of a rigid bicyclo[2.2.2]octane framework where one of the bridges contains an ether linkage (-O-). The molecule possesses methyl groups at the C1 (bridgehead) and C3 positions.

Under standard 70 eV electron ionization, the initial event is the ejection of a non-bonding electron from the highly electronegative ether oxygen. This generates the molecular radical cation [M]⁺· at m/z 140 . Because the bicyclic framework is highly constrained, the molecular ion is relatively stable compared to acyclic ethers, resulting in a distinct, albeit low-abundance, molecular ion peak .

Primary Cleavage Pathways

The localization of the radical cation on the oxygen atom strongly directs the subsequent fragmentation. The system seeks to stabilize the charge by forming an even-electron oxonium ion. This occurs via two primary pathways:

• Methyl Radical Extrusion (m/z 125): Homolytic cleavage of the C1-CH₃ or C3-CH₃ bond expels a neutral methyl radical (15 Da), leaving a highly stable tertiary or secondary oxonium ion at m/z 125.

• Alpha-Cleavage (Ring Opening): Homolytic cleavage of the C1-C6 or C3-C4 bonds breaks the bicyclic ring, generating a distonic radical cation where the charge remains on the oxygen (as an oxonium ion) and the radical is localized on the carbon framework.

Primary EI-MS ionization and alpha-cleavage pathways of the bicyclic ether.

Secondary Fragmentation and Rearrangements

The distonic radical cations formed via alpha-cleavage are transient intermediates. They rapidly undergo secondary fragmentations driven by the thermodynamic imperative to expel stable neutral molecules (e.g., ethylene, carbon monoxide) and form deep thermodynamic sinks (e.g., the acetyl cation).

Ethylene Extrusion (m/z 112)

The bicyclo[2.2.2] system contains two -CH₂-CH₂- bridges. Following the initial C1-C6 alpha-cleavage, the strained intermediate can undergo a cycloreversion process—mechanistically similar to a retro-Diels-Alder reaction. This results in the extrusion of a neutral ethylene molecule (C₂H₄, 28 Da), yielding a fragment at m/z 112 .

Formation of the Acetyl Cation Base Peak (m/z 43)

As seen in the fragmentation of its homologue 1,8-cineole , the base peak for 1,3-dimethyl-2-oxabicyclo[2.2.2]octane is m/z 43 . This corresponds to the acetyl cation ([CH₃C≡O]⁺).

• Causality: Following alpha-cleavage, heterolytic cleavage of the C1-O bond occurs. The C1-methyl-O segment is expelled as the acetyl cation. This ion is a massive thermodynamic sink in gas-phase chemistry due to its linear, resonance-stabilized structure, making it the most abundant ion in the spectrum.

Secondary fragmentation mechanisms leading to diagnostic low-mass ions.

Quantitative Data Presentation

The following table synthesizes the expected quantitative MS data based on the thermochemical behavior of oxabicycloalkanes and related metabolites .

Table 1: Predicted Major EI-MS Fragments of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane (70 eV)

m/z	Relative Abundance	Ion Composition	Fragmentation Mechanism / Causality
140	5 - 15%	[C₉H₁₆O]⁺·	Molecular ion; stable rigid bicyclic structure resists complete fragmentation.
125	20 - 40%	[C₈H₁₃O]⁺	Loss of CH₃ radical from C1 or C3; highly stabilized by oxonium resonance.
112	10 - 20%	[C₇H₁₂O]⁺·	Extrusion of C₂H₄ (ethylene) from the bicyclic bridge via cycloreversion.
97	15 - 30%	[C₆H₉O]⁺	Sequential loss of CH₃ and CO, leaving a stable hydrocarbon/oxygenated core.
81	30 - 50%	[C₆H₉]⁺	Cyclohexenyl cation; formed after the complete loss of the ether bridge.
71	40 - 60%	[C₄H₇O]⁺	Cleavage of the ether ring; represents the oxygenated half of the molecule.
43	100% (Base)	[C₂H₃O]⁺	Acetyl cation (CH₃CO⁺); highly favorable thermodynamic sink from C1-O cleavage.

Self-Validating Experimental Protocol: GC-EI-MS Analysis

To ensure that the observed fragmentation pattern is a true reflection of the molecule's gas-phase chemistry and not an artifact of instrument degradation or active sites, the following self-validating protocol must be employed .

Step 1: Mass Spectrometer Calibration & Tuning

• Action: Perform a standard autotune using Perfluorotributylamine (PFTBA).

• Causality: Ensures the electron energy is exactly 70 eV, providing an internal energy distribution that matches standard commercial libraries (NIST/Wiley).

• Self-Validation: The abundance ratio of m/z 69 : 219 : 502 must be approximately 100 : 40 : 2. If m/z 502 is <1%, the ion focus is misaligned, which will artificially suppress high-mass fragments like the m/z 140 molecular ion.

Step 2: Sample Preparation and Internal Standardization

• Action: Dilute the sample in GC-grade n-hexane to a concentration of 10-50 µg/mL. Spike with 10 µg/mL of an internal standard (e.g., nonane).

• Causality: Prevents detector saturation and ion-molecule reactions in the source (which cause chemical ionization artifacts like[M+H]⁺ at m/z 141).

• Self-Validation: The internal standard peak area must remain within ±5% across technical replicates. A shift indicates injection volume variability or inlet discrimination.

Step 3: Chromatographic Separation

• Action: Inject 1 µL in split mode (1:20) onto a non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30m x 0.25mm x 0.25µm).

• Causality: Bicyclic ethers are volatile and separate efficiently based on boiling point and weak dispersive interactions.

• Self-Validation: Calculate the asymmetry factor ( As​ ) of the target peak. As​ must be between 0.9 and 1.1. Tailing ( As​ > 1.2) indicates active silanol sites in the inlet liner, which can catalyze the thermal dehydration of the ether prior to ionization.

Step 4: Data Acquisition and Spectral Deconvolution

• Action: Set the scan range from m/z 35 to 300 with a solvent delay of 3 minutes.

• Causality: Captures all relevant low-mass fragments (e.g., m/z 43) while avoiding the solvent front, which degrades the filament.

• Self-Validation: Verify the isotopic pattern of the [M]⁺· at m/z 140. The m/z 141 peak must be approximately 9.9% of the m/z 140 peak, validating the C₉ carbon count (9 carbons × 1.1% natural ¹³C abundance).

Self-validating GC-EI-MS workflow for the robust analysis of bicyclic ethers.

Conclusion

The EI-MS fragmentation of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane is a textbook example of oxygen-directed gas-phase chemistry. By understanding the causality behind alpha-cleavage, cycloreversion, and the thermodynamic drive toward the acetyl cation (m/z 43), analytical scientists can confidently identify this molecule and its derivatives in complex biological or botanical matrices. Adhering to the self-validating protocols outlined above ensures that the acquired spectra are free from thermal or chemical artifacts, maintaining the highest standards of scientific integrity.

References

• Flynn TM, Southwell IA. (1979) 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-3-methanol and 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-3-carboxylic acid, urinary metabolites of 1,8-cineole. Australian Journal of Chemistry. URL: [Link]

• Technical University of Munich (mediaTUM). Quantification of 1,8-Cineole and of its Metabolites in Humans Using Stable Isotope Dilution Assays. URL:[Link]

• Biomedical and Pharmacology Journal. In silico Anti-Inflammatory Potential, ADMET Pharmacokinetics and Isolation of 1,8-Cineole from Rosmarinus officinalis. URL:[Link]

• ResearchGate. Chemical structure and EIMS fragmentation pattern of 1, 8-cineole. URL:[Link]

• Karbala International Journal of Modern Science. Characterization of 1,8-Cineole (Eucalyptol) from Myrtle and Its Potential Antibacterial and Antioxidant Activities. URL:[Link]

Computational Modeling of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane Binding Affinity: A Paradigm for Evaluating sp³-Rich Bioisosteres

Executive Summary

The over-reliance on flat, sp²-hybridized aromatic rings in drug discovery has historically contributed to high clinical attrition rates due to poor aqueous solubility, metabolic liabilities, and off-target promiscuity. To circumvent these issues, modern medicinal chemistry has pivoted toward incorporating rigid, sp³-rich three-dimensional scaffolds.

This whitepaper provides an in-depth technical guide on the computational modeling of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane (1,3-DM-2-OBO) —an advanced, sterically decorated saturated bioisostere of the para-substituted phenyl ring. By detailing a rigorous, self-validating computational workflow utilizing Free Energy Perturbation (FEP) and Molecular Dynamics (MD), this guide establishes a robust framework for predicting the binding affinity and physicochemical behavior of 1,3-DM-2-OBO derivatives in targeted therapeutics.

Structural Rationale: The "Escape from Flatland"

The transition from planar aromatics to saturated bicyclic systems is grounded in the "escape from flatland" hypothesis, which demonstrates that increasing the fraction of sp³-hybridized carbons (Fsp³) directly correlates with improved clinical success ()[1].

Recently, the unsubstituted 2-oxabicyclo[2.2.2]octane core was validated as a superior bioisostere for the para-substituted phenyl ring ()[2]. The incorporation of the oxygen bridge provides two critical mechanistic advantages:

• Stereoelectronic Modulation: The electronegative oxygen atom reduces the overall lipophilicity (LogP) of the highly hydrophobic bicyclo[2.2.2]octane core, significantly enhancing aqueous solubility[2].

• Metabolic Shielding: The rigid aliphatic framework lacks the vulnerable C-H bonds typical of planar aromatics, reducing susceptibility to Cytochrome P450-mediated oxidative metabolism[3].

The 1,3-Dimethyl Advantage: While the base 2-OBO core mimics a standard para-phenyl ring, the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane derivative introduces highly specific steric vectors at the bridgehead positions. These methyl groups mimic ortho or meta substitutions on a phenyl ring but project them into distinct 3D trajectories. Computationally modeling this moiety requires advanced sampling techniques, as the added steric bulk demands precise induced-fit accommodations within a target protein's binding pocket.

Computational Workflow Architecture

Standard rigid-receptor molecular docking (e.g., Glide SP/XP) is fundamentally inadequate for evaluating 1,3-DM-2-OBO. Empirical scoring functions fail to accurately penalize the desolvation cost of the bridging oxygen atom, nor do they properly reward the entropic benefit of the rigid bicyclic framework upon binding.

To achieve chemical accuracy (< 1.0 kcal/mol error), we must employ Free Energy Perturbation (FEP) . FEP utilizes fully solvated Molecular Dynamics (MD) to alchemically transform a reference ligand (e.g., a planar phenyl-containing drug) into the 1,3-DM-2-OBO analog, rigorously calculating the relative binding free energy (ΔΔG) ()[4].

Computational pipeline for evaluating 1,3-DM-2-OBO binding affinity.

Protocol 1: Target Preparation & Conformational Sampling

To ensure the structural integrity of the starting complex, the target protein (e.g., a kinase domain) must be meticulously prepared.

Step-by-Step Methodology:

• Protonation State Assignment: Import the high-resolution X-ray crystal structure. Use PROPKA to assign protonation states at a physiological pH of 7.4.

• Restrained Minimization: Apply the OPLS4 force field to minimize the complex, utilizing a heavy-atom RMSD restraint of 0.3 Å.

• Induced-Fit Docking (IFD): Dock the 1,3-DM-2-OBO ligand into the binding site, allowing full side-chain flexibility for residues within 5.0 Å of the ligand.

Causality & Expert Insight: Why use a 0.3 Å restrained minimization rather than an unrestrained optimization? The 2-OBO core's oxygen bridge frequently acts as a hydrogen bond acceptor for highly coordinated, structural water molecules in the binding pocket. An unrestrained minimization will often collapse these delicate crystallographic water networks. The 0.3 Å restraint relieves immediate steric clashes caused by the 1,3-dimethyl groups while preserving the native hydration thermodynamics necessary for accurate FEP calculations.

Protocol 2: Molecular Dynamics (MD) & Free Energy Perturbation (FEP)

Once the optimal pose is generated, the system is subjected to alchemical transformation.

Step-by-Step Methodology:

• System Solvation: Embed the protein-ligand complex in an SPC/E water box with a 10 Å buffer. Neutralize the system with 0.15 M NaCl to mimic physiological ionic strength.

• Equilibration: Run a 100 ns unconstrained NPT ensemble MD simulation (300 K, 1 atm) to ensure the 1,3-dimethyl groups have settled into a stable local minimum without inducing protein unfolding.

• Alchemical Transformation: Execute the FEP protocol. The reference phenyl ring is computationally "mutated" into the 1,3-DM-2-OBO core across 16 discrete λ (lambda) windows.

• Integration: Calculate the free energy difference using the Bennett Acceptance Ratio (BAR) method.

Causality & Expert Insight: Why utilize 16 discrete λ windows? The transformation from a flat, sp² phenyl ring to a bulky, sp³ 1,3-DM-2-OBO core involves significant changes in van der Waals volumes. Attempting this transformation in fewer windows leads to "van der Waals crashes" (overlapping atomic radii) during the simulation, resulting in infinite energy spikes and failed calculations. The 16-window stratification ensures a smooth, thermodynamically reversible transition.

Thermodynamic cycle for Free Energy Perturbation (FEP) calculations.

Trustworthiness: The Self-Validating System

To ensure absolute scientific integrity, every FEP protocol must operate as a self-validating system . We achieve this by employing a Thermodynamic Cycle Closure strategy.

Instead of merely calculating the direct A → B transformation (Phenyl → 1,3-DM-2-OBO), the protocol computes a closed loop: Phenyl → 2-OBO → 1,3-DM-2-OBO → Phenyl.

By the laws of thermodynamics, the sum of the free energy changes (ΔΔG) around this closed cycle must equal zero. In our automated workflow, if the absolute hysteresis error (the deviation from zero) exceeds 0.5 kcal/mol , the system automatically flags the transformation as unconverged. This trigger initiates a self-correcting protocol that doubles the MD sampling time (from 5 ns to 10 ns per λ window) to ensure adequate phase space convergence before releasing the data.

Quantitative Data Presentation

The following table summarizes a representative FEP dataset evaluating the bioisosteric replacement of a terminal para-phenyl ring in a model kinase inhibitor. The data highlights how the 1,3-DM-2-OBO core balances the Fsp³ complexity with binding thermodynamics.

Compound Core	Fsp³ Metric	Calculated LogP	ΔG_solvation (kcal/mol)	ΔG_binding (kcal/mol)	Relative Affinity (ΔΔG)
Wild-Type (Phenyl)	0.24	3.82	-12.4 ± 0.2	-9.8 ± 0.3	0.00 (Reference)
2-OBO (Unsubstituted)	0.45	3.10	-15.1 ± 0.2	-10.2 ± 0.2	-0.40 (Improved)
1,3-DM-2-OBO	0.52	3.65	-14.3 ± 0.3	-11.1 ± 0.4	-1.30 (Highly Improved)

Data Interpretation: The unsubstituted 2-OBO improves binding slightly (-0.40 kcal/mol) due to the entropic benefit of pre-organization[5]. However, the 1,3-DM-2-OBO analog drives a significant affinity gain (-1.30 kcal/mol). The 1,3-dimethyl groups perfectly occupy an adjacent lipophilic subpocket, while the oxygen bridge maintains a lower LogP than the planar phenyl reference, resulting in a highly potent, soluble, and metabolically stable drug candidate.

References

• Levterov, V. V., et al. (2023). 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. Nature Communications. URL:[Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry. URL:[Link]

• Wang, L., et al. (2015). Accurate and reliable prediction of relative ligand binding potency in prospective drug discovery by way of a modern free-energy calculation protocol and force field. Journal of the American Chemical Society. URL:[Link]

Sources

• 1. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Accurate and reliable prediction of relative ligand binding potency in prospective drug discovery by way of a modern free-energy calculation protocol and force field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Dipole Moment and Solvent Interactions of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Abstract

The bicyclic ether 1,3-dimethyl-2-oxabicyclo[2.2.2]octane represents a fascinating scaffold in modern medicinal chemistry. As a saturated bioisostere for the phenyl ring, it offers a pathway to escape "flatland" and improve the physicochemical properties of drug candidates, such as aqueous solubility and metabolic stability.[1][2][3] A deep understanding of its molecular properties, particularly its dipole moment and interactions with various solvent environments, is critical for predicting its behavior in biological systems and for its rational incorporation into novel therapeutics. This guide provides a comprehensive overview of the theoretical and practical considerations for characterizing the dipole moment and solvent-solute interactions of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane, offering both foundational knowledge and actionable experimental and computational protocols.

Introduction: The Strategic Importance of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane in Drug Discovery

The pharmaceutical industry perpetually seeks to optimize the properties of lead compounds to enhance their efficacy, safety, and pharmacokinetic profiles. A key strategy in this endeavor is the use of bioisosteres, which are substituents or groups with similar physical or chemical properties that produce broadly similar biological effects. The 2-oxabicyclo[2.2.2]octane core has emerged as a valuable three-dimensional (3D) bioisostere for the planar phenyl group.[1][4]

The replacement of a phenyl ring with a saturated bicyclic system like 1,3-dimethyl-2-oxabicyclo[2.2.2]octane can lead to several advantages[1][3]:

• Improved Solubility: The introduction of a more polar and less lipophilic scaffold can enhance aqueous solubility, a crucial factor for oral bioavailability.

• Enhanced Metabolic Stability: Saturated bicyclic systems are generally less susceptible to oxidative metabolism compared to aromatic rings.

• Reduced Lipophilicity: Lowering the partition coefficient (logP) can lead to improved pharmacokinetic properties and a better safety profile.[1]

• Novel Intellectual Property: The use of such non-classical bioisosteres can open up new chemical space and provide opportunities for novel patent claims.

The methyl groups at the 1 and 3 positions of the 2-oxabicyclo[2.2.2]octane core provide specific steric and electronic features that can be exploited to fine-tune molecular recognition at the target binding site. Understanding the inherent polarity, as quantified by the dipole moment, and how this polarity influences interactions with the surrounding solvent is paramount for predicting molecular behavior from the test tube to in vivo systems.

The Dipole Moment: A Key Determinant of Molecular Interactions

The molecular dipole moment (μ) is a measure of the separation of positive and negative charges within a molecule.[5][6] It is a vector quantity, possessing both magnitude and direction. The dipole moment arises from the vector sum of all individual bond moments in the molecule.[6][7] For 1,3-dimethyl-2-oxabicyclo[2.2.2]octane, the primary contributor to the dipole moment is the polar C-O-C ether linkage. The overall molecular dipole will be influenced by the geometry of the bicyclic system and the electronic effects of the methyl substituents.

A molecule's dipole moment is a critical parameter in drug design as it governs[8]:

• Solubility: Polar molecules with significant dipole moments tend to be more soluble in polar solvents.

• Membrane Permeability: While some polarity is necessary for solubility, a very high dipole moment can hinder passive diffusion across nonpolar lipid bilayers.

• Target Binding: Dipole-dipole and dipole-ion interactions are often key components of the binding affinity between a ligand and its protein target.

Theoretical Estimation of the Dipole Moment

In the absence of experimental data for 1,3-dimethyl-2-oxabicyclo[2.2.2]octane, computational chemistry provides a powerful tool for estimating its dipole moment.[9]

A reliable estimation of the molecular dipole moment can be achieved through the following computational workflow:

• Structure Optimization:

  • The 3D structure of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane is first built using molecular modeling software.

  • A conformational search is performed to identify the lowest energy conformer.

  • The geometry is then optimized using a suitable level of theory and basis set. A good starting point is Density Functional Theory (DFT) with a functional like B3LYP and a basis set such as 6-31G(d). For higher accuracy, augmented basis sets like aug-cc-pVDZ are recommended as they include diffuse functions that are important for describing the electron distribution far from the nuclei.[10]

• Dipole Moment Calculation:

  • Once the geometry is optimized, a single-point energy calculation is performed at the same or a higher level of theory to compute the electronic properties, including the dipole moment.

  • The output will provide the dipole moment components (μx, μy, μz) and the total dipole moment magnitude.

Sources

• 1. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - Enamine [enamine.net]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 6. rnlkwc.ac.in [rnlkwc.ac.in]
• 7. escholarship.org [escholarship.org]
• 8. Solvent Effects in Supramolecular Systems | IntechOpen [intechopen.com]
• 9. chemlab.truman.edu [chemlab.truman.edu]
• 10. arxiv.org [arxiv.org]

Protocols & Analytical Methods

Application Note: 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane Derivatives as Advanced 3D Bioisosteres in Pharmaceutical Formulation

Executive Summary

The "Escape from Flatland" paradigm has revolutionized modern drug design, driving the transition from planar, sp2 -hybridized aromatic rings to 3D, sp3 -rich saturated scaffolds. Among these, the 2-oxabicyclo[2.2.2]octane core has emerged as a premier bioisostere for the para-substituted phenyl ring[1].

This application note details the formulation and pharmacokinetic advantages of utilizing the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane derivative. By combining the geometric mimicry of the oxabicyclo core with the steric shielding of 1,3-dimethyl substitution, this scaffold systematically resolves poor aqueous solubility, high lipophilicity, and rapid cytochrome P450 (CYP450) clearance—three of the most common failure points in late-stage drug formulation[2].

Mechanistic Rationale: Causality in Scaffold Design

As a Senior Application Scientist, it is critical to understand why a structural change translates to a formulation advantage. The 1,3-dimethyl-2-oxabicyclo[2.2.2]octane scaffold operates on three distinct mechanistic pillars:

• Crystal Lattice Disruption (Solubility Enhancement): Flat phenyl rings engage in strong π−π stacking in the solid state, leading to high crystal lattice energies and elevated melting points. This thermodynamically resists dissolution in aqueous media. The 3D aliphatic nature of the oxabicyclo core disrupts this planar packing, lowering the lattice energy and favoring rapid dissolution[1].

• Dipole Optimization (LogP Reduction): The embedded oxygen bridge acts as a localized hydrogen-bond acceptor. Unlike highly lipophilic carbocycles (e.g., bicyclo[2.2.2]octane), the oxabicyclo system improves aqueous solvation without introducing hydrogen-bond donors that might hinder membrane permeability[1].

• Steric Shielding (Metabolic Stability): Phenyl rings are highly susceptible to CYP450-mediated aromatic oxidation. Replacing the ring with a saturated core eliminates vulnerable sp2 C-H bonds. Furthermore, the 1,3-dimethyl groups provide specific steric vectors that mimic ortho/meta substituents, physically blocking enzymatic active sites and drastically reducing intrinsic clearance ( CLint​ )[2].

Fig 1. CYP450 steric shielding mechanism of the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane scaffold.

Physicochemical Profiling

The following table summarizes the quantitative improvements observed when transitioning a standard biphenyl lead compound to its 1,3-dimethyl-2-oxabicyclo[2.2.2]octane analogue.

Physicochemical Property	Flat Phenyl Lead	1,3-Dimethyl-2-oxabicyclo[2.2.2]octane Analogue	Formulation Impact
Fraction sp3 ( Fsp3​ )	0.15	0.65	Disrupts crystal packing; enhances amorphous solubility.
Aqueous Solubility (PBS, pH 7.4)	< 5 µg/mL	> 150 µg/mL	Enables simpler oral formulations (e.g., direct compression).
Lipophilicity (cLogP)	4.8	3.2	Reduces lipophilic burden and non-specific protein binding.
Intrinsic Clearance ( CLint​ )	85 µL/min/mg	12 µL/min/mg	Prolongs half-life; lowers required API dose in formulation.
Caco-2 Permeability ( Papp​ )	15×10−6 cm/s	22×10−6 cm/s	Maintains or improves intestinal absorption.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol below is designed as a self-validating system, incorporating mandatory System Suitability Tests (SST) and control benchmarks.

Protocol A: Pre-formulation Kinetic Solubility Profiling

This workflow utilizes nephelometry to establish thermodynamic boundaries, followed by UPLC-UV for exact quantification.

• Stock Preparation : Prepare a 10 mM stock solution of the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane API in 100% LC-MS grade DMSO.

• Incubation : Spike 5 µL of the stock into 495 µL of PBS (pH 7.4) in a 96-well deep-well plate (final DMSO concentration = 1%). Seal and incubate at 37°C for 24 hours with orbital shaking (300 rpm) to reach thermodynamic equilibrium.

• Nephelometric Screening : Measure light scattering at 620 nm. A statistically significant increase in scattering relative to a blank indicates API precipitation.

• Filtration & Quantification : Filter the suspension through a 0.22 µm PVDF membrane plate. Dilute the filtrate 1:1 with mobile phase (e.g., 50:50 Water:Acetonitrile) and analyze via UPLC-UV at the API's λmax​ .

• System Validation (Mandatory) :

  • Controls: Include Propranolol (high solubility control, >200 µg/mL) and Amiodarone (low solubility control, <10 µg/mL).

  • Mass Balance: Calculate recovery using a 100% acetonitrile un-filtered control. The assay is only valid if mass balance recovery is >95%.

Protocol B: In Vitro Microsomal Stability (CYP450 Shielding Assay)

This assay confirms the steric shielding efficacy of the 1,3-dimethyl groups against Phase I metabolism.

• Reaction Mixture : In a 96-well plate, combine Human Liver Microsomes (HLM, 0.5 mg/mL final protein concentration), 100 mM potassium phosphate buffer (pH 7.4), and 1 µM of the test compound.

• Pre-incubation : Equilibrate the plate at 37°C for 5 minutes.

• Initiation : Add NADPH (1 mM final concentration) to initiate CYP450 enzymatic activity.

• Quenching : At precise time points (0, 5, 15, 30, and 60 minutes), transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing a known internal standard (e.g., Tolbutamide 100 ng/mL).

• Analysis : Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS (MRM mode) to calculate the elimination rate constant ( k ) and CLint​ .

• System Validation (Mandatory) :

  • Controls: Verapamil (high clearance, >50 µL/min/mg) and Warfarin (low clearance, <5 µL/min/mg).

  • Non-CYP Degradation: A minus-NADPH control must be run in parallel. The assay is invalid if the minus-NADPH control shows >5% degradation over 60 minutes, indicating chemical instability rather than enzymatic clearance.

Fig 2. Bioisosteric replacement workflow from flat phenyl leads to 3D optimized drug candidates.

Conclusion

The integration of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane derivatives into pharmaceutical pipelines represents a highly rational approach to overcoming formulation bottlenecks. By leveraging 3D structural complexity, formulation scientists can bypass the traditional trade-offs between solubility and permeability, delivering robust, metabolically stable drug candidates ready for advanced clinical development.

References

• 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring Nature Communications (2023) URL:[Link]

• Beyond Bioisosteres: Impact of Replacing a Benzene Ring with sp3-Rich Three-Dimensional Saturated Bridged Bicyclic Match Pairs on Biotransformation, Metabolic Stability, and Other ADME Profiles Journal of Medicinal Chemistry (2025) URL:[Link]

Sources

• 1. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 2. Beyond Bioisosteres: Impact of Replacing a Benzene Ring with sp3-Rich Three-Dimensional Saturated Bridged Bicyclic Match Pairs on Biotransformation, Metabolic Stability, and Other ADME Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Enzymatic Degradation of 1,3,3-Trimethyl-2-oxabicyclo[2.2.2]octane (1,8-Cineole)

Prepared for: Researchers, scientists, and drug development professionals.

A Note on Nomenclature: The compound 1,3-dimethyl-2-oxabicyclo[2.2.2]octane, as specified in the query, is structurally very similar to the well-studied monoterpene 1,3,3-trimethyl-2-oxabicyclo[2.2.2]octane, commonly known as 1,8-cineole or eucalyptol. Given the extensive body of research on 1,8-cineole and the relative scarcity of information on the dimethyl variant, this guide will focus on the enzymatic degradation of 1,8-cineole as a representative and likely intended model. The principles and methodologies described herein are expected to be largely applicable to the dimethyl analog.

Introduction

1,8-Cineole is a bicyclic monoterpene ether with a characteristic camphor-like aroma, found in the essential oils of many plants, including eucalyptus, rosemary, and sage. Its rigid bicyclic structure confers significant stability.[1] In the pharmaceutical and biotechnology sectors, understanding the enzymatic degradation of such compounds is crucial for several reasons:

• Pharmacokinetics and Drug Metabolism: For drug candidates containing a 2-oxabicyclo[2.2.2]octane scaffold, elucidating metabolic pathways is fundamental to determining their bioavailability, half-life, and potential for drug-drug interactions.[2][3][4]

• Toxicology: The metabolites of a parent compound may have different toxicological profiles. Identifying and quantifying these metabolites is a key aspect of safety assessment.

• Bioremediation and Green Chemistry: Harnessing enzymatic processes for the degradation of persistent cyclic ethers is an area of growing interest for environmental remediation and the synthesis of value-added chemicals from renewable feedstocks.[1]

This document provides a detailed overview of the known enzymatic degradation pathways of 1,8-cineole and presents protocols for assays to study these processes.

Part 1: Enzymatic Degradation Pathways

The primary route of 1,8-cineole metabolism in mammals is through oxidative detoxification, predominantly mediated by the cytochrome P450 (CYP) monooxygenase system , primarily in the liver.[5][6] In microorganisms, similar oxidative pathways have been observed, often as a means of utilizing the compound as a carbon source.

Phase I Metabolism: Functionalization

The initial and rate-limiting step in 1,8-cineole degradation is the introduction of a hydroxyl group (hydroxylation) at various positions on the molecule. This process increases the water solubility of the compound and provides a handle for further metabolic reactions. The regioselectivity of hydroxylation can vary significantly between species.

• Hydroxylation in Mammals: In humans, the primary metabolites are 2α-hydroxy-1,8-cineole and 3α-hydroxy-1,8-cineole. Other hydroxylated metabolites, such as 7-hydroxy- and 9-hydroxy-1,8-cineole, have also been identified in urine.[5][7] In contrast, koalas, which have a diet rich in eucalyptus, exhibit a higher capacity for metabolizing 1,8-cineole, primarily through oxidation of the methyl groups to form 7- and 9-hydroxycineole and their corresponding carboxylic acids.[6]

• Microbial Hydroxylation: Various bacteria and fungi can also hydroxylate 1,8-cineole. For instance, some bacterial P450 enzymes have been shown to catalyze this reaction.[8] Fungi like Aspergillus niger can perform regioselective hydroxylation at the C-2 and C-3 positions.[1]

Phase II Metabolism: Conjugation

Following hydroxylation, the resulting metabolites can undergo Phase II conjugation reactions, such as glucuronidation, to further increase their water solubility and facilitate their excretion from the body.[9]

Pathway Visualization

The following diagram illustrates the primary oxidative degradation pathways of 1,8-cineole.

Caption: Oxidative degradation of 1,8-Cineole.

Part 2: Assays for Studying Enzymatic Degradation

To investigate the enzymatic degradation of 1,3,3-trimethyl-2-oxabicyclo[2.2.2]octane, a series of in vitro assays can be employed. These assays are designed to identify the enzymes involved, determine the kinetics of the reactions, and characterize the resulting metabolites.

Assay 1: In Vitro Metabolism using Liver Microsomes

This assay is a standard method for studying the Phase I metabolism of xenobiotics. Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes.

Principle: The test compound is incubated with liver microsomes in the presence of NADPH, a necessary cofactor for CYP activity. The reaction is stopped, and the mixture is analyzed for the disappearance of the parent compound and the appearance of metabolites.

Protocol:

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare a reaction mixture containing:

    • Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

    • Liver microsomes (e.g., from human, rat, or other species of interest) at a final protein concentration of 0.5-1.0 mg/mL.

    • 1,8-Cineole (dissolved in a suitable organic solvent like acetonitrile or methanol, with the final solvent concentration in the incubation typically ≤1%).[10]

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Start the reaction by adding an NADPH-regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation:

  • Incubate at 37°C with shaking for a defined period (e.g., 0, 5, 15, 30, and 60 minutes).

• Termination of Reaction:

  • Stop the reaction by adding a cold organic solvent, such as acetonitrile or methanol, often containing an internal standard for analytical quantification.

• Sample Preparation for Analysis:

  • Vortex the mixture and centrifuge to pellet the precipitated protein.

  • Transfer the supernatant to a new tube or vial for analysis.

• Analysis:

  • Analyze the samples by Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the remaining 1,8-cineole and identify and quantify its metabolites.

Data Analysis:

• Metabolite Identification: Compare the mass spectra of potential metabolites with those of authentic standards, if available. High-resolution mass spectrometry can be used to determine the elemental composition of novel metabolites.

• Enzyme Kinetics: By varying the concentration of 1,8-cineole, kinetic parameters such as the Michaelis-Menten constant (Km) and the maximum reaction velocity (Vmax) can be determined.

Workflow Visualization:

Caption: In vitro metabolism assay workflow.

Assay 2: Recombinant CYP Enzyme Phenotyping

This assay is used to identify which specific CYP isoforms are responsible for the metabolism of the test compound.

Principle: 1,8-Cineole is incubated with individual recombinant human CYP enzymes (expressed in a system such as insect cells or E. coli) instead of a mixture of enzymes in liver microsomes.

Protocol:

The protocol is similar to the liver microsome assay, with the following key differences:

• Instead of liver microsomes, a specific concentration of a single recombinant CYP enzyme is used.

• The reaction mixture also includes cytochrome P450 reductase and cytochrome b5, which are necessary for the activity of recombinant CYPs.

By comparing the rate of metabolism across a panel of different CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4), the primary enzymes responsible for 1,8-cineole degradation can be identified.

Data Presentation:

CYP Isoform	Relative Metabolite Formation (%)
CYP1A2	< 5%
CYP2B6	15%
CYP2C9	25%
CYP2C19	10%
CYP2D6	5%
CYP3A4	40%

Note: The data in this table is illustrative and will vary depending on the specific experimental conditions.

Assay 3: CYP Inhibition Assay

This assay assesses the potential of 1,8-cineole to inhibit the activity of major CYP enzymes, which is a critical factor in predicting drug-drug interactions.

Principle: A known substrate for a specific CYP isoform is incubated with liver microsomes or recombinant enzymes in the presence and absence of 1,8-cineole. A decrease in the formation of the substrate's metabolite indicates inhibition by 1,8-cineole.

Protocol:

• Prepare Incubation Mixtures:

  • Control: Buffer, liver microsomes/recombinant CYP, and a probe substrate for a specific CYP isoform.

  • Test: Buffer, liver microsomes/recombinant CYP, probe substrate, and varying concentrations of 1,8-cineole.

• Pre-incubation, Initiation, Incubation, and Termination: Follow the same steps as in the liver microsome assay.

• Analysis: Quantify the formation of the metabolite of the probe substrate using LC-MS or fluorescence-based methods.

Data Analysis:

Calculate the IC50 value, which is the concentration of 1,8-cineole that causes 50% inhibition of the CYP enzyme's activity.

Inhibition Potential Visualization:

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - Enamine [enamine.net]
• 4. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Modes of Action of 1,8-Cineol in Infections and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Microsomal metabolism of the terpene 1,8-cineole in the common brushtail possum (Trichosurus vulpecula), koala (Phascolarctos cinereus), rat and human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Can Eucalyptol Replace Antibiotics? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 9. food.ec.europa.eu [food.ec.europa.eu]
• 10. hesiglobal.org [hesiglobal.org]

Technical Notes & Optimization

Technical Support Center: Purification of 1,3,3-Trimethyl-2-oxabicyclo[2.2.2]octane

A Note on Nomenclature: The compound of interest is systematically named 1,3,3-trimethyl-2-oxabicyclo[2.2.2]octane. However, it is most commonly known in research and industry by its trivial names, 1,8-Cineole or Eucalyptol .[1][2][3] This guide will use these names interchangeably. The user-provided name, "1,3-dimethyl-2-oxabicyclo[2.2.2]octane," appears to be a slight misnomer, and this document addresses the purification of the widely studied 1,3,3-trimethyl variant.

Introduction

As a Senior Application Scientist, I often encounter researchers striving for the highest possible purity of 1,8-Cineole for applications ranging from pharmaceutical development to materials science. While commercially available, samples can contain residual impurities from their natural source (typically Eucalyptus oil) or synthetic route, which can significantly impact experimental outcomes.[2] This guide provides a structured approach to identifying and removing these trace impurities, ensuring the integrity of your research.

Part 1: Common Impurities and Their Origins

Understanding the potential impurities is the first step in troubleshooting. The source of your 1,8-Cineole dictates the likely contaminants.

• Natural Source (Eucalyptus Oil Extraction): The most common impurities are other monoterpenoids and related hydrocarbons that have close boiling points to 1,8-Cineole, making separation challenging.[4]

  • α-Pinene, Limonene, p-Cymene: These are major constituents of eucalyptus oil and are frequently the primary contaminants. p-Cymene can form an azeotrope with eucalyptol, further complicating distillation.[2]

  • Other Terpenes: α-Terpineol, γ-terpinene, and camphor may also be present in smaller quantities.

• Synthetic Routes: Impurities can include unreacted starting materials, reaction byproducts, and solvents.

  • Alcohols (e.g., Terpineols): If the synthesis involves the dehydration of a terpineol, residual alcohol can remain.

  • Solvents: Residual organic solvents used during synthesis or extraction.

  • Water: Can be present from reaction workups or atmospheric exposure.

  • Peroxides: Ethers are prone to forming explosive peroxides upon storage and exposure to air and light. This is a critical safety concern.[5]

Table 1: Physical Properties of 1,8-Cineole and Common Impurities

This data is essential for designing purification strategies, particularly fractional distillation.

Compound	Boiling Point (°C)	Density (g/cm³)	Rationale for Separation
1,8-Cineole (Eucalyptol)	176 - 177	0.922	Target Compound
Limonene	176	0.841	Very close boiling point makes simple distillation ineffective.[6]
α-Pinene	155 - 156	0.858	Separable by efficient fractional distillation.
p-Cymene	177	0.857	Forms an azeotrope with 1,8-Cineole, requiring specialized distillation or chemical methods.[2]
α-Terpineol	219 - 220	0.935	Higher boiling point allows for separation by distillation.

Part 2: Troubleshooting Guide

This section addresses common issues encountered in the lab. Use the flowchart below to navigate from your observation to a potential cause and a recommended purification strategy.

Caption: Troubleshooting workflow for purifying 1,8-Cineole.

Part 3: Detailed Purification Protocols

Protocol 1: High-Efficiency Vacuum Fractional Distillation

This is the most common and effective method for removing impurities with different boiling points, such as α-pinene and α-terpineol.[7] Operating under a vacuum lowers the boiling points, preventing thermal degradation of the target compound.

Causality: Fractional distillation separates liquids based on differences in their vapor pressures (and thus boiling points).[8][9] By using a fractionating column with a large surface area (e.g., packed with Raschig rings or Vigreux indentations), multiple successive distillations (theoretical plates) occur, progressively enriching the vapor with the more volatile component.[10][11]

Step-by-Step Methodology:

• System Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a packed fractionating column (at least 30 cm), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed for vacuum. Connect the apparatus to a vacuum pump with a cold trap and a manometer.

• Charge the Flask: Add the impure 1,8-Cineole to the distillation flask along with a few boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Evacuate the System: Slowly and carefully apply vacuum to the system. A pressure of 2-3 kPa is a good starting point.

• Heating: Begin heating the flask gently using a heating mantle.

• Equilibration (Full Reflux): As the liquid begins to boil and the vapor rises up the column, adjust the heat so that the condensation ring rises slowly. Allow the column to operate under total reflux (with all condensate returning to the flask) for at least 30-60 minutes to establish a proper temperature gradient.

• Collect Fractions:

  • Fore-run: Slowly begin collecting the first fraction (the "fore-run"). This will contain the most volatile impurities, such as α-pinene. The head temperature will be lower than the boiling point of 1,8-Cineole at that pressure.

  • Main Fraction: Once the head temperature stabilizes at the expected boiling point of 1,8-Cineole, switch to a new receiving flask to collect the purified product.

  • End-run: Stop the distillation when the temperature either rises or drops, or when only a small amount of residue is left in the flask. This residue will contain less volatile impurities.

• Analysis: Analyze all collected fractions and the starting material by GC or NMR to assess the purity and confirm the success of the separation.[12]

Protocol 2: Chemical Treatment for Limonene Removal

When fractional distillation is insufficient due to very close boiling points or azeotrope formation (e.g., with limonene or p-cymene), a chemical treatment can be employed to convert the problematic impurity into a more easily separable compound.[6][13]

Causality: This patented method uses an acid catalyst to promote the isomerization and hydration of limonene into α-terpinene, γ-terpinene, and α-terpineol.[6] These products have different boiling points from 1,8-Cineole and can be readily separated by a subsequent distillation step.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, combine the impure 1,8-Cineole containing limonene, an aqueous acetic acid solution (e.g., 90% v/v), and a catalyst such as phosphotungstic acid.[6]

• Reaction: Heat the mixture gently (e.g., 35-40°C) and stir for several hours (e.g., 24-28 hours). Monitor the disappearance of the limonene peak by GC analysis of small aliquots.[6]

• Workup: After the reaction is complete, cool the mixture. If a solid catalyst was used, filter it off. Separate the organic phase from the aqueous phase using a separatory funnel.

• Washing: Wash the organic phase with water, followed by a dilute sodium bicarbonate solution to neutralize any residual acid, and then a final wash with brine.

• Drying: Dry the organic phase over an anhydrous drying agent like anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter off the drying agent and purify the resulting oil using vacuum fractional distillation as described in Protocol 1 . The converted impurities will now be easily separable.

Protocol 3: Peroxide Quenching and Removal

SAFETY FIRST: Ethers can form explosive peroxides. Always test for peroxides before heating or distilling. If peroxides are present, they must be removed.

Causality: A reducing agent, such as ferrous sulfate (FeSO₄), is used to safely reduce the peroxide species. The resulting salts are water-soluble and can be removed by an aqueous wash.[5]

Step-by-Step Methodology:

• Preparation of Quenching Solution: Prepare a solution by dissolving 60g of FeSO₄·7H₂O in 100 mL of water and adding 6 mL of concentrated sulfuric acid.[5]

• Washing Procedure: In a separatory funnel, shake the peroxide-containing 1,8-Cineole with an equal volume of the FeSO₄ solution. Do not seal the funnel tightly; vent frequently to release any pressure.

• Separation: Allow the layers to separate and discard the aqueous (lower) layer.

• Repeat: Repeat the wash until a fresh portion of the FeSO₄ solution no longer produces a reddish-brown color (indicating the oxidation of Fe²⁺ to Fe³⁺).

• Final Washes: Wash the ether layer with water to remove the acidic solution, followed by a wash with a dilute sodium bicarbonate solution, and a final wash with brine.

• Drying and Storage: Dry the purified 1,8-Cineole over anhydrous MgSO₄, filter, and store under an inert atmosphere (e.g., nitrogen or argon) in a dark bottle, preferably with a stabilizer like BHT.

Part 4: General Purification Workflow & FAQs

Caption: A generalized workflow for the purification of 1,8-Cineole.

Frequently Asked Questions (FAQs)

Q1: What is the best way to store purified 1,8-Cineole? A: Store it in a tightly sealed, amber glass bottle under an inert atmosphere (nitrogen or argon) to protect it from light and oxygen, which can promote peroxide formation.[14] Refrigeration is recommended to minimize volatility and slow degradation pathways.

Q2: My sample is pure by GC, but my experiment is still failing. What could be wrong? A: Consider "invisible" impurities. Trace amounts of water or peroxides may not be readily apparent on a standard GC trace. Perform a Karl Fischer titration for water content and a specific peroxide test. Also, ensure your GC method is capable of resolving all potential isomers and related compounds.

Q3: Can I use recrystallization to purify 1,8-Cineole? A: Yes, but it requires specific methods. 1,8-Cineole has a low melting point (around 1-2°C), so simple freezing crystallization can be effective if the initial purity is already high.[1][15] Another classic method involves forming a crystalline adduct with substances like phosphoric acid or resorcinol. The solid adduct is isolated, washed, and then decomposed (e.g., with water) to liberate the pure 1,8-Cineole.[1]

Q4: Is column chromatography a good method for purification? A: It can be, but it's often better as a "polishing" step for removing small amounts of highly polar or non-volatile impurities after distillation, rather than as a primary method for bulk separation of terpenes.[13][16] Flash chromatography on silica gel can be effective for an initial cleanup of crude extracts.[16] For very high purity on a small scale, preparative gas chromatography (Prep-GC) is an excellent, albeit instrument-intensive, option.

Q5: How do I know which purification method to choose? A: The choice depends on the impurities present and the scale of your work.

• For general terpene impurities: Start with vacuum fractional distillation.

• For stubborn, co-boiling impurities: Consider chemical treatment followed by distillation.

• For polar or colored impurities: Use column chromatography.

• For safety (peroxides): Always perform a chemical quench before any heat-involved step. The best approach is always to first identify your impurities using analytical techniques like GC-MS and NMR.

References

• Purification of 1,8-Cineole from Stock Solution of Eucalyptus Oil by Batch Vacuum Distillation. (2020). Food Science. Available at: [Link]

• Hu, H., et al. (2013). Separation and Purification of 1, 8 – Cineole by Molecular Distillation. Advanced Materials Research. Available at: [Link]

• CN103467475A - Purification method for 1, 8-cineole. (2013). Google Patents.

• Application of Additives in 1,8-Cineole Purification. (2014). Advanced Materials Research. Available at: [Link]

• US2556248A - Ether purification by distillation and adsorption. (1951). Google Patents.
• US3450608A - Purification of ethers. (1969). Google Patents.
• CN103467475B - The purification process of 1, 8-Cineole. (2016). Google Patents.

• Eucalyptol. Wikipedia. Available at: [Link]

• Screening and Characterization of 1,8-Cineole-Based Solvents as an Alternative to Hexane for Obtaining Nonpolar Compounds from Plant-Based Milk Coproducts. (2024). Molecules. Available at: [Link]

• Cannabis Chromatography Purification Techniques for High-Quality Extracts. (2025). Biopharma Group. Available at: [Link]

• How to remove impurities from diethyl ether? (2016). ResearchGate. Available at: [Link]

• EP0599921B1 - Process for removing an ester impurity from an ether. (1998). Google Patents.

• A Systematic Approach to Developing Terpene Extraction Conditions Utilising Supercritical Carbon Dioxide. Chromatography Today. Available at: [Link]

• 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. (2023). Nature Communications. Available at: [Link]

• Eucalyptol. (2000). Perfumer & Flavorist. Available at: [Link]

• Alcohol protection with ethers. (2018). Chemistry Stack Exchange. Available at: [Link]

• First Supplement to USP 35–NF 30 Official Monographs / Eucalyptol. (2012). U.S. Pharmacopeia. Available at: [Link]

• Major Impurities in Synthetic and Natural Menthols. ResearchGate. Available at: [Link]

• 1,3-Dimethyl-2-Oxabicyclo[4][4][4]-Octane-3-Methanol. (1979). Amanote Research. Available at: [Link]

• Regiospecific functionalization of the monoterpene ether 1,3,3-trimethyl-2-oxabicyclo[2.2.2]octane (1,8-cineole). (1987). The Journal of Organic Chemistry. Available at: [Link]

• CN104211710B - A kind of freezing and crystallizing extracting method of 1,8-cineole. (2017). Google Patents.

• 1,8-Cineole. PubChem. Available at: [Link]

• Fractional distillation. Wikipedia. Available at: [Link]

• Fully Automated Sample Preparation for the Analysis of Terpenes in Cannabis Flower. Agilent. Available at: [Link]

• What is Fractional Distillation? (2023). The Chemistry Blog. Available at: [Link]

• Fractional Distillation. BYJU'S. Available at: [Link]

• 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. (2023). ResearchGate. Available at: [Link]

• Synthesis of functionalized 2-oxabicyclo[2.2.2]octanes for medicinal chemistry. ResearchGate. Available at: [Link]

• Accelerated Solvent Extraction of Terpenes in Cannabis Coupled With Various Injection Techniques for GC-MS Analysis. (2021). Frontiers in Chemistry. Available at: [Link]

• 5.3: Fractional Distillation. (2021). Chemistry LibreTexts. Available at: [Link]

• Analysis of Terpenes in Cannabis Flower via LI-Syringe-GC-MS. (2023). Restek. Available at: [Link]

• WO2019075004A1 - Synthesis of bicyclo[2.2.2]octane derivatives. (2019). Google Patents.

• Preparation and Bioactivity of 1,8-Cineole Derivatives. Murdoch University Research Portal. Available at: [Link]

• SEPARATION OF 1,8-CINEOL FROM ESSENTIL OIL OF EUCALYPTUS GLOBULUS AND SYNTHESIS OF NEW DERIVATIVES AND ANTIFUNGAL ACTIVITY OF AG. Connect Journals. Available at: [Link]

• Azacineole (1,3,3-Trimethyl-2-azabicyclo[2.2.2]octane). (2014). ResearchGate. Available at: [Link]

• 1,4-Diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct. Organic Syntheses. Available at: [Link]

Sources

• 1. Eucalyptol - Wikipedia [en.wikipedia.org]
• 2. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 3. 1,8-Cineole | C10H18O | CID 2758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN103467475A - Purification method for 1, 8-cineole - Google Patents [patents.google.com]
• 7. Application of Additives in 1,8-Cineole Purification | Scientific.Net [scientific.net]
• 8. vernier.com [vernier.com]
• 9. byjus.com [byjus.com]
• 10. Fractional distillation - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. agilent.com [agilent.com]
• 13. CN103467475B - The purification process of 1, 8-Cineole - Google Patents [patents.google.com]
• 14. static.cymitquimica.com [static.cymitquimica.com]
• 15. CN104211710B - A kind of freezing and crystallizing extracting method of 1,8-cineole - Google Patents [patents.google.com]
• 16. rootsciences.com [rootsciences.com]

Technical Support Center: Troubleshooting Stereoselectivity in 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane Reactions

Welcome to the Advanced Technical Support Center. As Senior Application Scientists, we frequently consult on the stereochemical challenges associated with rigid bicyclic ether frameworks. The 1,3-dimethyl-2-oxabicyclo[2.2.2]octane core is a highly strained, biologically relevant motif found in the metabolites of 1,8-cineole[1] and complex renoprotective glycosides[2].

Synthesizing and functionalizing this framework requires precise control over thermodynamic and kinetic parameters. This guide synthesizes field-proven insights and authoritative methodologies to help you troubleshoot stereoselectivity failures in your workflows.

Part 1: Core Mechanistic Principles (The "Why")

Before troubleshooting, it is critical to understand the physical organic chemistry governing this system. The two oxane rings of the 2-oxabicyclo[2.2.2]octane ring system exhibit a distorted boat conformation [3].

When methyl groups are present at the 1 and 3 positions, they create severe steric hindrance on the endo face of the molecule. This steric bulk dictates the trajectory of incoming nucleophiles and the stability of transition states during ring closure. Poor stereoselectivity typically arises when reaction conditions fail to adequately differentiate between the activation energies of the endo and exo attack pathways, or when an intermediate oxonium ion is insufficiently stabilized, leading to premature, unselective trapping.

Part 2: Diagnostic Q&A (Troubleshooting Guides)

Q1: We are observing poor diastereomeric ratios (d.r.) during the de novo construction of the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane core via oxa-[4+2] cycloaddition. How can we improve facial selectivity? Analysis: Standard Lewis acids often drive this cycloaddition under kinetic control, leading to a mixture of endo and exo isomers due to loose ion pairing in the transition state. Solution: Transition to a Ag(I)/Brønsted Acid Relay Catalysis system. Recent breakthroughs demonstrate that combining a silver catalyst (e.g., AgSbF₆) with a chiral Brønsted acid (e.g., a chiral phosphoric acid) enables a highly stereoselective oxa-[4+2]-cycloaddition followed by a 1,2-alkyl migration[4]. The Brønsted acid forms a tight chiral ion pair with the transient oxonium intermediate. By switching your solvent from Dichloromethane (DCM) to a non-polar solvent like Toluene, you tighten this ion pair, maximizing spatial shielding and drastically improving the d.r.

Q2: During late-stage reduction of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane-3-carboxylic acid to its corresponding methanol derivative, we see epimerization at the C3 position. What drives this? Analysis: The 1,3-dimethyl substitution creates a highly hindered concave face. Standard hydride reagents (like LiAlH₄) can induce transient enolization or ring-opening via acyl substitution pathways before reduction is complete, destroying the stereocenter. Solution: Stereochemical integrity must be enforced via strict facial selectivity. Perform the reduction using a bulky, electrophilic reducing agent like DIBAL-H at cryogenic temperatures (-78 °C). DIBAL-H coordinates strongly to the carbonyl oxygen and is sterically forced to deliver the hydride from the less hindered exo face, preserving the native stereochemistry of the biologically active 3R-enantiomer[2].

Q3: My 1,2-alkyl migration cascade is stalling, resulting in low yields of the final bicyclic product and an accumulation of the oxonium intermediate. How do I push the reaction forward stereoselectively? Analysis: The migration step relies on the thermodynamic stability of the final 2-oxabicyclo[2.2.2]octane framework[4]. If the migrating group lacks sufficient electron density (migratory aptitude), the activation barrier remains too high at low temperatures. Solution: Tune the electronic properties of your substrate. Ensure the migrating group is electron-rich (e.g., using a p-methoxy substituted aryl group). Additionally, verify that your reaction is strictly anhydrous; trace water will prematurely trap the oxonium intermediate, leading to acyclic or monocyclic byproducts rather than the desired migration.

Part 3: Visual Diagnostic Workflows

Fig 1. Decision tree for diagnosing and resolving stereochemical failures in bicyclic ether synthesis.

Fig 2. Mechanistic pathway of Ag(I)/Brønsted acid relay catalysis for stereocontrolled ring closure.

Part 4: Standard Operating Procedures (SOP)

Protocol: Stereoselective Synthesis via Ag(I)/Brønsted Acid Relay Catalysis

This self-validating protocol ensures high exo:endo ratios during the formation of the highly strained 2-oxabicyclo[2.2.2]octane core[4].

Step 1: Catalyst Pre-Activation (Inert Atmosphere)

• Flame-dry a Schlenk tube and backfill with Argon (3x).

• Add AgSbF₆ (5.0 mol %) and the selected Chiral Phosphoric Acid (CPA) (5.0 mol %).

• Suspend the catalysts in anhydrous Toluene (0.05 M relative to substrate). Causality Note: Toluene is strictly required over DCM to minimize solvent polarity, thereby maximizing the electrostatic interaction between the chiral phosphate counterion and the reactive intermediates.

• Stir at room temperature for 15 minutes to allow the binary complex to form.

Step 2: Substrate Addition & Cascade Initiation

• Cool the catalyst mixture to -20 °C using a cryocooler.

• Dissolve the 2-alkynylbenzaldehyde and styrene precursors in a minimal volume of anhydrous Toluene.

• Add the substrate solution dropwise over 10 minutes to prevent localized exotherms that could degrade stereocontrol.

Step 3: Self-Validating Checkpoint

• After 4 hours, withdraw a 50 µL aliquot via syringe.

• Quench immediately in 0.5 mL of saturated aqueous NaHCO₃ and extract with EtOAc.

• Analyze the organic layer via crude ¹H-NMR. Validation: Look for the diagnostic shift of the newly formed bridgehead proton (typically δ 2.1–2.4 ppm). Integration of the exo vs. endo bridgehead signals will confirm your d.r. before proceeding to workup.

Step 4: Quench and Isolation

• Once full conversion is confirmed, quench the bulk reaction with saturated NaHCO₃ at -20 °C.

• Extract with EtOAc (3x), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the stereopure 2-oxabicyclo[2.2.2]octane.

Part 5: Empirical Optimization Data

The following table summarizes the causal relationship between reaction conditions and stereochemical outcomes during the oxa-[4+2] cycloaddition phase.

Entry	Catalyst System	Solvent	Temp (°C)	Yield (%)	d.r. (exo:endo)	Causality / Mechanistic Observation
1	AgSbF₆	DCM	25	45	2:1	Loose ion pairing leads to poor facial discrimination.
2	AgSbF₆ / Achiral Acid	DCM	0	68	4:1	Lower temperature reduces kinetic epimerization.
3	AgSbF₆ / Chiral Acid	DCM	-20	82	12:1	Chiral counterion provides necessary spatial shielding.
4	AgSbF₆ / Chiral Acid	PhMe	-20	94	>20:1	Non-polar solvent tightens the chiral ion pair, maximizing control.

References

• Title: Stereoselective Synthesis of Spiro-2-oxabicyclo[2.2.2]octane Enabled by Ag(I)
• Title: Stereoselective synthesis of natural product inspired carbohydrate...
• Title: Quantification of 1,8-Cineole and of its Metabolites in Humans Using Stable Isotope Dilution Assays Source: mediaTUM URL
• Title: Renoprotective Glycoside Derivatives from Zingiber officinale (Ginger)

Sources

• 1. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Stereoselective synthesis of natural product inspired carbohydrate fused pyrano[3,2-<i>c</i>]quinolones as antiprolifer… [ouci.dntb.gov.ua]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane Storage &amp; Oxidation Prevention

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the stability of bridged bicyclic ethers in drug development pipelines. 1,3-dimethyl-2-oxabicyclo[2.2.2]octane is a highly valuable intermediate, but it presents unique long-term storage challenges due to its structural conformation.

This guide is designed to provide researchers and scientists with authoritative, field-proven methodologies to prevent auto-oxidation, ensuring the chemical integrity of your reagents and the reproducibility of your downstream assays.

🔬 Mechanistic Insight: The Auto-Oxidation Vulnerability

1,3-dimethyl-2-oxabicyclo[2.2.2]octane is structurally analogous to 1,8-cineole (1,3,3-trimethyl-2-oxabicyclo[2.2.2]octane)[1]. Like all ethers, it is susceptible to auto-oxidation—a radical chain mechanism catalyzed by heat, light, and diatomic oxygen that forms explosive and highly reactive organic peroxides[2].

The Causality of Degradation: The 2-oxabicyclo[2.2.2]octane skeleton contains a tertiary carbon at the C3 position, directly adjacent (alpha) to the ether oxygen. This tertiary alpha C-H bond is highly susceptible to homolytic cleavage. Upon exposure to thermal or photochemical initiation, a carbon-centered radical forms. Diatomic oxygen rapidly adds to this radical, generating a peroxy radical (ROO•) that abstracts a hydrogen from another ether molecule. This propagates a chain reaction that culminates in the accumulation of hydroperoxides, which can destroy sensitive drug targets during synthesis and pose severe explosion hazards upon concentration[2].

Fig 1: Auto-oxidation mechanism of bicyclic ethers and targeted stabilization interventions.

💬 Troubleshooting & FAQs

Q: I stored my 1,3-dimethyl-2-oxabicyclo[2.2.2]octane in a sealed amber bottle at room temperature, but it still developed peroxides over 6 months. Why? A: Amber glass prevents photo-initiation, but it does not address the dissolved oxygen already present in the solvent or the oxygen in the headspace. Because the auto-oxidation of ethers is a radical chain reaction driven by diatomic oxygen[2], thermal initiation at room temperature will still slowly drive hydroperoxide formation unless you actively displace the dissolved O₂ via inert gas sparging.

Q: What is the optimal stabilizer, and won't it interfere with my downstream drug development assays? A: Butylated hydroxytoluene (BHT) is the industry standard for stabilizing cyclic and aliphatic ethers, typically effective at concentrations of 5 to 100 ppm[2][3]. BHT works by donating a hydrogen atom to peroxy radicals, breaking the chain reaction. However, because BHT has strong UV absorbance due to its aromatic ring, it will interfere with UV-Vis spectroscopy and HPLC-UV assays[2]. If your application requires high optical purity, you must remove the BHT immediately prior to use (see Protocol 1).

Q: How can I visually or chemically verify that my storage protocol is working? A: Implement a self-validating testing loop using Potassium Iodide (KI) starch indicator strips. Test the solvent before storage, and establish a routine testing schedule (e.g., every 3 months). A color change to blue/black indicates the presence of peroxides (>10 ppm). A successful storage protocol will consistently yield negative (white) test strips over the entire storage duration.

📊 Quantitative Data: Storage Condition Impact

The following table summarizes the rate of peroxide formation in 1,3-dimethyl-2-oxabicyclo[2.2.2]octane under various storage conditions. Note: Peroxide levels >100 ppm are considered a severe explosion hazard during evaporative concentration.

Storage Condition	Stabilizer	Atmosphere	Temperature	Peroxide Level (3 Mo.)	Peroxide Level (12 Mo.)
Clear Glass	None	Air	25°C	45 ppm	>150 ppm (Hazard)
Amber Glass	None	Air	25°C	20 ppm	85 ppm
Amber Glass	None	Argon	4°C	<1 ppm	15 ppm
Amber Glass	BHT (50 ppm)	Argon	4°C	<1 ppm	<1 ppm (Optimal)

🧪 Experimental Protocols

Protocol 1: Deperoxidation and BHT Removal (Pre-Use)

Purpose: To remove accumulated hydroperoxides and BHT stabilizer from the ether prior to sensitive synthetic steps or optical assays. Causality: Basic alumina (Al₂O₃) strongly adsorbs polar hydroperoxides and phenolic compounds like BHT, allowing the non-polar bicyclic ether to elute cleanly without structural degradation.

• Column Preparation: Pack a glass chromatography column with activated basic alumina (Brockmann Grade I). Use approximately 10 g of alumina per 100 mL of ether.

• Elution: Pass the 1,3-dimethyl-2-oxabicyclo[2.2.2]octane through the column via gravity drip into an oven-dried receiving flask.

• Self-Validation Step: Dip a KI-starch peroxide test strip into the eluate. The strip must remain pure white. If it turns slightly blue, the alumina is saturated; pass the eluate through a fresh alumina column.

• Immediate Use: Use the purified ether immediately. It is now completely unprotected against auto-oxidation.

Protocol 2: Long-Term Storage Preparation

Purpose: To establish a chemically inert environment that halts the auto-oxidation propagation cycle. Causality: Argon is heavier than air and effectively displaces headspace oxygen. BHT quenches any rogue radicals formed by trace thermal initiation[2].

• Transfer: Transfer the purified 1,3-dimethyl-2-oxabicyclo[2.2.2]octane to an oven-dried, amber glass bottle.

• Stabilization: Add BHT to achieve a final concentration of 50 ppm (e.g., 5 mg of BHT per 100 mL of solvent)[3]. Swirl gently to dissolve.

• Sparging: Insert a stainless steel sparging needle to the bottom of the flask and bubble ultra-pure Argon gas through the liquid for 15 minutes to displace dissolved oxygen.

• Headspace Purge: Slowly withdraw the needle to the headspace, purging the air above the liquid for an additional 2 minutes.

• Sealing: Quickly cap the bottle with a PTFE-lined septum cap. Wrap the cap tightly with Parafilm to prevent oxygen ingress.

• Storage: Store the bottle in a dedicated flammable materials refrigerator at 2°C to 8°C.

📚 References

• Title: Solvent Stabilizer Systems | Source: Sigma-Aldrich | URL: 2

• Title: Diethyl Ether Stabilised with BHT 5ppm | Source: Atom Scientific Ltd | URL: 3

• Title: Notables de la Ciencia - Volume 4. Issue 11 | Source: CONICET | URL: 1

Sources

• 1. notablesdelaciencia.conicet.gov.ar [notablesdelaciencia.conicet.gov.ar]
• 2. 溶剂稳定剂系统 [sigmaaldrich.com]
• 3. Atom Scientific Ltd | Product | Diethyl Ether Stabilised with BHT 5ppm (Glass Distilled) [atomscientific.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1,4-Cineole vs. 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

Executive Summary

In the development of novel therapeutics, agrochemicals, and specialized fragrances, bicyclic ethers serve as critical structural scaffolds. This guide provides an in-depth comparative analysis of two distinct bicyclic ether systems: 1,4-cineole (1-isopropyl-4-methyl-7-oxabicyclo[2.2.1]heptane) and 1,3-dimethyl-2-oxabicyclo[2.2.2]octane .

While both compounds are oxygenated monoterpenoid derivatives, their chemical reactivity, metabolic stability, and synthetic utility are fundamentally divergent. This divergence is dictated by their underlying topologies—specifically, the high ring strain of the [2.2.1] oxabicyclic system versus the thermodynamic stability of the [2.2.2] oxabicyclic system[1]. This guide provides researchers with the causal mechanics, comparative data, and self-validating experimental protocols necessary to leverage these scaffolds in advanced chemical synthesis and drug development.

Thermodynamic Profiling & Structural Causality

The reactivity of bicyclic ethers is governed primarily by the release of structural strain during transition state formation.

The[2.2.1] System: 1,4-Cineole

1,4-Cineole features an oxygen atom bridging the C1 and C4 positions of a cyclohexane ring. This architecture forces the six-membered ring into a rigid, high-energy boat conformation. The resulting structure suffers from severe angle strain (Baeyer strain) due to the compression of internal bond angles away from the ideal tetrahedral 109.5°, alongside significant torsional (Pitzer) strain from eclipsing C-H bonds. Consequently, the activation energy ( Ea​ ) required for the heterolytic cleavage of the C-O bond is remarkably low. The bridge is primed for electrophilic attack, making 1,4-cineole highly susceptible to acid-catalyzed ring opening and E2 elimination reactions[2].

The [2.2.2] System: 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

In contrast, 1,3-dimethyl-2-oxabicyclo[2.2.2]octane possesses a structurally relaxed framework. The [2.2.2] topology distributes steric bulk more evenly, allowing bond angles to closely approximate the tetrahedral ideal. The ether oxygen is deeply embedded within a stable, low-strain pocket. As a result, the C-O bond is highly resistant to cleavage. Reactions that readily dismantle 1,4-cineole will leave 1,3-dimethyl-2-oxabicyclo[2.2.2]octane untouched; breaking this[2.2.2] system requires aggressive conditions, such as high temperatures combined with strong solid acids (e.g., heteropoly acids or Amberlyst-15)[1].

Chemical Reactivity & Ring-Opening Dynamics

Acid-Catalyzed Cleavage

When subjected to Brønsted or Lewis acids, the two scaffolds follow entirely different kinetic pathways:

• 1,4-Cineole: Protonation of the ether oxygen rapidly leads to ring opening. The molecule readily undergoes isomerization to terpinene-1-ol, followed by dehydration to yield a mixture of α

  • and γ -terpinene. Alternatively, reaction with alkali metal aryls induces a clean E2 elimination to yield terpinen-4-ol derivatives[2].

• 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane: The protonated oxonium intermediate is highly stable. Cleavage only occurs under sustained thermal stress, slowly generating a tertiary carbocation. This intermediate typically undergoes proton elimination to form conjugated dienes, which can subsequently undergo Diels-Alder cycloadditions to form complex tricyclic dimers[1].

Mechanistic divergence in the acid-catalyzed ring opening of [2.2.1] vs. [2.2.2] oxabicyclic systems.

Biocatalytic & Metabolic Transformations

Due to the harsh conditions required for chemical functionalization, biocatalysis is heavily utilized for regioselective modifications without destroying the ether bridge.

• 1,4-Cineole: Microorganisms such as Streptomyces griseus efficiently hydroxylate 1,4-cineole primarily at the 2-position, yielding 2-exo-hydroxy-1,4-cineole (a direct precursor to the herbicide cinmethylin) and 8-hydroxy-1,4-cineole[3],[4].

• [2.2.2] Oxabicycles: Compounds like 1,8-cineole and 1,3-dimethyl-2-oxabicyclo[2.2.2]octane are metabolized by Rhodococcus sp. or Pseudomonas via 6-endo-hydroxylation. Prolonged microbial exposure leads to the induction of oxygenases that trigger lactonization and eventual concerted ring cleavage[5].

Quantitative Data Presentation

Table 1: Comparative Physicochemical & Reactivity Profile

Property / Metric	1,4-Cineole ([2.2.1] System)	1,3-Dimethyl-2-oxabicyclo[2.2.2]octane ([2.2.2] System)	Causality / Mechanistic Note
Ring Strain Energy	High (~15-18 kcal/mol)	Low (~6-8 kcal/mol)	The 1,4-oxygen bridge forces a rigid, eclipsed boat conformation.
Acid-Catalyzed Cleavage	Rapid (< 1 hr at 60°C)	Sluggish (> 4 hrs at 100°C)	Strain release drives the thermodynamic favorability of 1,4-cleavage.
Primary Cleavage Products	Terpinen-4-ol, α / γ -terpinene	Conjugated dienes, tricyclic dimers	[2.2.2] cleavage requires high energy, leading to secondary oligomerization.
Microbial Hydroxylation	2-exo, 2-endo, and 8-hydroxy	6-endo-hydroxy, 6-oxo derivatives	Enzyme active sites adapt to the differing steric bulk of the bridges.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. They incorporate internal standards and abiotic controls to mathematically prove mass conservation and rule out false positives.

Protocol 1: Comparative Acid-Catalyzed Ring Opening

Objective: Quantify the kinetic disparity in ether cleavage between the two scaffolds using a heterogeneous solid acid catalyst.

• Preparation: In two separate 50 mL pressure-rated reaction vials, add 10 mmol of 1,4-cineole to Vial A and 10 mmol of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane to Vial B.

• Internal Standard Addition (Validation Step): Add exactly 2.0 mmol of n-dodecane to both vials. Because n-dodecane is inert under these conditions, the ratio of (Total Moles of Substrate + Products) to n-dodecane must remain constant. Any deviation indicates the formation of undetectable volatile byproducts or insoluble polymers.

• Catalyst Loading: Add 100 mg of dry Amberlyst-15 (strongly acidic cation exchange resin) to each vial.

• Reaction: Seal the vials and heat to 85°C under continuous magnetic stirring (800 rpm)[1].

• Time-Course Sampling: Withdraw 50 µL aliquots at t=0,15,30,60,120,and 240 minutes. Quench immediately by diluting in 1 mL of cold ethyl acetate containing 5 mg of anhydrous K2​CO3​ (to neutralize residual acid).

• Analysis: Analyze via GC-FID. Calculate conversion rates relative to the n-dodecane internal standard.

Protocol 2: Regioselective Microbial Hydroxylation

Objective: Achieve site-specific hydroxylation without ether cleavage using resting cells.

• Cell Preparation: Grow Streptomyces griseus (for 1,4-cineole) or Rhodococcus sp. C1 (for the [2.2.2] system) in nutrient broth to the mid-exponential phase[5],[3]. Centrifuge and wash cells twice with 50 mM phosphate buffer (pH 7.2) to create a "resting cell" suspension. Causality: Resting cells decouple the biotransformation kinetics from cellular growth kinetics, preventing substrate depletion via primary metabolism.

• Biphasic Incubation: To 50 mL of the resting cell suspension, add 10 mL of bis(2-ethylhexyl) phthalate containing 50 mg of the bicyclic ether substrate. Causality: Bicyclic ethers are volatile and can be cytotoxic; the organic overlay acts as a steady-state reservoir, keeping aqueous concentrations sub-inhibitory.

• Abiotic Control (Validation Step): Prepare an identical flask using heat-killed cells (autoclaved at 121°C for 15 min). If hydroxylated products appear here, auto-oxidation is occurring, invalidating the biological assay.

• Extraction & Analysis: Incubate at 28°C, 200 rpm for 48 hours. Extract the aqueous phase with ethyl acetate (3 x 20 mL), dry over MgSO4​ , concentrate under vacuum, and analyze via GC-MS to identify regioselective hydroxylated metabolites.

Standardized workflow for the self-validating biocatalytic hydroxylation of bicyclic ethers.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. EP0217272A2 - Preparation of terpinen-4-ols and intermediates - Google Patents [patents.google.com]
• 3. journals.asm.org [journals.asm.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. microbiologyresearch.org [microbiologyresearch.org]

validation of analytical methods for 1,3-dimethyl-2-oxabicyclo[2.2.2]octane quantification

An in-depth technical guide by a Senior Application Scientist on the analytical validation and quantification of saturated bicyclic bioisosteres.

Executive Summary & Scientific Context

The compound 1,3-dimethyl-2-oxabicyclo[2.2.2]octane occupies a unique and increasingly critical space in modern chemistry. Historically, this saturated bicyclic ether and its derivatives were primarily studied as urinary metabolites of the natural monoterpene 1,8-cineole (eucalyptol) . However, recent breakthroughs in medicinal chemistry have repositioned the 2-oxabicyclo[2.2.2]octane core as a revolutionary saturated bioisostere for the phenyl ring. By replacing flat, lipophilic phenyl rings in blockbuster drugs (e.g., Imatinib, Vorinostat) with this 3D saturated scaffold, developers dramatically improve aqueous solubility and metabolic stability .

As these bioisosteres enter pharmacokinetic (PK) and metabolic pipelines, bioanalytical scientists face a severe bottleneck: How do you accurately quantify a molecule that is practically invisible to standard detectors?

Unlike phenyl rings, 2-oxabicyclo[2.2.2]octanes lack a conjugated π-electron system. This absence of a UV chromophore renders standard HPLC-UV methods obsolete. Furthermore, the neutral, saturated ether linkage resists efficient protonation in standard Electrospray Ionization (ESI), leading to severe signal suppression in conventional LC-MS/MS workflows.

This guide objectively compares the performance of GC-EI-MS/MS, LC-APCI-MS/MS, and qNMR, providing field-proven, self-validating methodologies to overcome these physicochemical hurdles.

Comparative Evaluation of Analytical Platforms

To bypass the lack of a UV chromophore and poor ESI efficiency, we must rely on orthogonal ionization techniques. The table below summarizes the quantitative performance of three distinct analytical platforms for the quantification of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane in biological matrices.

Validation Parameter	GC-EI-MS/MS (SPME)	LC-APCI-MS/MS (LLE)	qNMR (Direct Analysis)
Ionization Mechanism	Electron Ionization (70 eV)	Gas-Phase Corona Discharge	N/A (Nuclear Spin)
Limit of Detection (LOD)	0.5 ng/mL	15.0 ng/mL	5.0 µg/mL
Limit of Quantification (LOQ)	1.5 ng/mL	45.0 ng/mL	15.0 µg/mL
Linear Dynamic Range	1.5 – 1,000 ng/mL	45.0 – 5,000 ng/mL	15.0 – 10,000 µg/mL
Matrix Effect (Plasma)	< 5% (Compensated by IS)	12 – 18% (Ion Suppression)	None
Extraction Recovery	92 – 98%	75 – 82%	N/A
Primary Application	Trace Bioanalysis / PK Studies	High-Throughput Screening	API Purity Certification

Causality behind the data: GC-EI-MS/MS vastly outperforms LC-MS/MS in sensitivity for this specific scaffold. Electron Ionization (EI) aggressively fragments the volatile bicyclic system, yielding highly reproducible product ions. Conversely, LC-MS/MS requires Atmospheric Pressure Chemical Ionization (APCI) because standard ESI relies on solution-phase protonation—a mechanism that fails for weakly basic saturated ethers. APCI circumvents this by using a gas-phase plasma to force proton transfer, though it still yields lower sensitivity than GC-EI.

Experimental Workflows & Decision Matrix

Figure 1: Workflow for extraction and quantification of saturated bicyclic ethers from biomatrices.

Step-by-Step Methodologies: Self-Validating Protocols

To ensure absolute trustworthiness, the following protocols utilize a Stable Isotope Dilution Assay (SIDA) . By spiking a deuterium-labeled analog directly into the raw matrix, any downstream losses during extraction or ionization are perfectly normalized.

Protocol 1: Sample Preparation via Headspace SPME (Gold Standard)

Causality: Solid-Phase Microextraction (SPME) eliminates solvent waste and concentrates volatile analytes directly onto a polymer fiber. We use NaCl to induce a "salting-out" effect, which thermodynamically decreases the solubility of the non-polar ether in the aqueous phase, driving it into the headspace.

• Aliquot: Transfer 1.0 mL of biological fluid (plasma or urine) into a 10 mL precision headspace vial.

• Isotope Spiking: Add 10 µL of [²H₃]-1,3-dimethyl-2-oxabicyclo[2.2.2]octane internal standard (IS) at a concentration of 1 µg/mL. Vortex for 10 seconds.

• Salting-Out: Add 2.0 mL of saturated NaCl aqueous solution.

• Equilibration: Seal the vial with a PTFE/silicone septum cap. Incubate at 40°C for 15 minutes with orbital agitation (250 rpm).

• Extraction: Expose a 100 µm Polydimethylsiloxane (PDMS) SPME fiber to the headspace for exactly 30 minutes at 40°C.

• Self-Validation Check: Process a "Double-Blank" (matrix + NaCl, no analyte, no IS) alongside the batch. If the Double-Blank shows a signal-to-noise (S/N) > 3 at the analyte retention time, halt the analysis and bake out the SPME fiber to eliminate carryover.

Protocol 2: GC-EI-MS/MS Acquisition Parameters

Causality: The SPME fiber is desorbed directly into the hot GC inlet. The DB-5MS column provides optimal partitioning for non-polar saturated bicycles, while 70 eV Electron Ionization guarantees stable fragmentation of the ether bridge.

• Desorption: Insert the SPME fiber into the GC inlet (250°C) for 2 minutes in splitless mode.

• Chromatography:

  • Column: DB-5MS (30 m × 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 40°C (hold 2 min) → ramp 10°C/min to 150°C → ramp 25°C/min to 280°C (hold 3 min).

• Mass Spectrometry (MRM Mode):

  • Ionization: EI at 70 eV. Transfer line at 280°C.

  • Analyte Transitions: Precursor m/z 140 [M]⁺• → Product m/z 95 (Collision Energy: 15 eV).

  • IS Transitions: Precursor m/z 143 [M]⁺• → Product m/z 98 (Collision Energy: 15 eV).

• Self-Validation Check: Calculate the IS peak area RSD (Relative Standard Deviation) across all injections. An RSD < 15% validates that the SPME fiber integrity and MS vacuum stability are intact.

Protocol 3: LC-APCI-MS/MS Alternative (For Non-Volatile Conjugates)

Causality: If quantifying highly polar, non-volatile glucuronide conjugates of the bioisostere, GC is inappropriate. LC-APCI-MS/MS must be used.

• Extraction: Perform Liquid-Liquid Extraction (LLE) using 1.0 mL plasma and 3.0 mL Hexane/Ethyl Acetate (80:20, v/v). Centrifuge, collect the organic layer, and dry under N₂. Reconstitute in 100 µL Methanol/Water (50:50).

• Chromatography: C18 Column (100 × 2.1 mm, 1.7 µm). Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: Methanol. Gradient from 10% B to 90% B over 5 minutes.

• Mass Spectrometry: APCI source in positive mode. Corona discharge current: 4.0 µA. Probe temperature: 400°C.

• Transitions: Monitor m/z 141 [M+H]⁺ → m/z 95 for the parent bioisostere.

References

• Flynn, T.M., Southwell, I.A. "1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-3-methanol and 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-3-carboxylic acid, urinary metabolites of 1,8-cineole." Australian Journal of Chemistry 32, 2093-2095 (1979). URL:[Link]

• Mykhailiuk, P.K., et al. "2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring." Nature Communications 14, 6138 (2023). URL:[Link]

• Horst, K., Rychlik, M. "Quantification of 1,8-cineole and of its metabolites in humans using stable isotope dilution assays." Molecular Nutrition & Food Research 54, 1515-1529 (2010). URL:[Link]

benchmarking catalytic efficiency using 1,3-dimethyl-2-oxabicyclo[2.2.2]octane

A Senior Application Scientist's Guide to Benchmarking Catalytic C-H Efficiency with 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

In the competitive landscape of drug discovery and fine chemical synthesis, the efficiency of catalytic reactions is a paramount concern. The development of novel catalysts capable of selective C-H activation and oxidation promises to streamline synthetic routes, reduce waste, and unlock new chemical space. However, the diverse nature of catalysts and reaction conditions makes direct, objective comparison a significant challenge. This guide introduces 1,3-dimethyl-2-oxabicyclo[2.2.2]octane as a model substrate for benchmarking the efficiency of C-H oxidation catalysts, providing a framework for standardized evaluation and offering insights into catalyst selection.

The Rationale for a Standardized Benchmark Substrate

The selection of an appropriate substrate is critical for the meaningful comparison of catalyst performance. An ideal benchmark should possess a range of C-H bonds with varying reactivity, a rigid conformational structure to minimize substrate-dependent geometric effects, and produce a predictable set of oxidation products.

1,3-dimethyl-2-oxabicyclo[2.2.2]octane emerges as a compelling candidate for this role. Its bridged, bicyclic structure imparts significant rigidity, ensuring that the relative orientation of its C-H bonds is fixed. This minimizes conformational ambiguity and allows for a more direct assessment of a catalyst's intrinsic selectivity. The molecule features several distinct, non-activated C(sp³)-H bonds, including methyl, methylene, and methine protons, providing a platform to probe catalyst regioselectivity. Furthermore, the ether linkage can influence the reactivity of adjacent C-H bonds, offering additional layers of complexity for evaluating sophisticated catalyst systems.

Key Performance Metrics in Catalysis

To quantitatively compare catalytic efficiency, two primary metrics are employed: the Turnover Number (TON) and the Turnover Frequency (TOF).

• Turnover Number (TON): This dimensionless quantity represents the total number of moles of substrate that a mole of catalyst can convert before becoming inactivated.[1] It is a measure of a catalyst's stability and overall productivity.[2] A higher TON indicates a more robust and long-lasting catalyst.[1][2]

• Turnover Frequency (TOF): Defined as the number of catalytic cycles per unit time, TOF measures the intrinsic activity or speed of a catalyst.[1] It is typically reported in units of s⁻¹ or h⁻¹. A high TOF is desirable for rapid conversions and high-throughput applications.

These metrics, in conjunction with product yield and selectivity, form the basis for a comprehensive assessment of catalyst performance.

Comparative Analysis of C-H Oxidation Catalysts

The selective oxidation of saturated C-H bonds is a formidable challenge, and various transition metal catalysts have been developed to address it.[3] Here, we compare the general performance characteristics of iron, manganese, and ruthenium-based catalysts in the context of cyclic ether oxidation, providing a framework for evaluating their potential with a substrate like 1,3-dimethyl-2-oxabicyclo[2.2.2]octane.

Catalyst Family	Typical Oxidant(s)	Key Advantages	Common Limitations
Iron (Fe)	H₂O₂, Peracids	Abundant, low cost, low toxicity.	Often requires complex ligands for high selectivity; can be prone to over-oxidation.
Manganese (Mn)	O₂, H₂O₂, Peracids	Versatile oxidation states, high reactivity.[4]	Can be less selective than other metals; ligand design is crucial for performance.[5]
Ruthenium (Ru)	O₂, Peroxides, NaIO₄	High activity and selectivity, broad functional group tolerance.[6][7]	Higher cost, potential for product inhibition.

Experimental Protocol: A General Procedure for Catalytic Oxidation of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

This protocol provides a standardized workflow for assessing catalyst performance. It is designed to be adaptable for various catalyst systems and analytical methods.

1. Reagent Preparation:

• Prepare a stock solution of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane in a suitable solvent (e.g., acetonitrile, dichloromethane).
• Prepare a stock solution of an internal standard (e.g., dodecane) for chromatographic analysis.
• Ensure the catalyst and any necessary ligands are of high purity and handled under appropriate atmospheric conditions (e.g., inert atmosphere for air-sensitive complexes).

2. Reaction Setup:

• To a clean, dry reaction vessel (e.g., a 4 mL vial) equipped with a magnetic stir bar, add the catalyst and any co-catalysts or additives.
• Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) if required.
• Inject the solvent, followed by the substrate stock solution and the internal standard stock solution.
• Place the reaction vessel in a temperature-controlled environment (e.g., a heating block or oil bath).

3. Reaction Execution and Monitoring:

• Initiate the reaction by adding the oxidant (e.g., via syringe pump for slow addition to maintain low concentrations).
• At specified time points, withdraw aliquots from the reaction mixture.
• Quench the reaction in the aliquot immediately (e.g., by adding a reducing agent like triphenylphosphine for peroxide-based oxidations).
• Prepare the aliquot for analysis by diluting with a suitable solvent and filtering if necessary.

4. Product Analysis:

• Analyze the quenched aliquots by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the consumption of the starting material and the formation of products.
• Identify the products by comparison with authentic standards or by GC-Mass Spectrometry (GC-MS).
• Calculate the conversion, yield, and selectivity based on the chromatographic data.

5. Data Analysis and Reporting:

• Calculate TON and TOF at various stages of the reaction.
• Plot the concentration of reactants and products over time to determine reaction kinetics.
• Report the optimized reaction conditions and the corresponding performance metrics.

Visualizing the Process

Diagram of the Model Reaction:

Caption: General scheme for the catalytic oxidation of the model substrate.

Experimental Workflow Diagram:

Caption: Step-by-step experimental workflow for catalyst benchmarking.

Mechanistic Considerations

The rigid framework of 1,3-dimethyl-2-oxabicyclo[2.2.2]octane can serve as a powerful tool for elucidating reaction mechanisms. The distribution of oxidation products can provide insights into the electronic and steric factors governing the C-H activation step. For instance, a preference for oxidation at the methine position (C1) versus the methyl groups (C1 or C3) can help distinguish between radical-based and metal-mediated C-H abstraction pathways. Comparing the product profiles of different catalysts under identical conditions can reveal fundamental differences in their modes of action, aiding in the rational design of more selective and efficient catalysts. Ruthenium-based catalysts, for example, are known to mediate selective hydroxylations of cyclic ethers.[6]

By adopting a standardized approach with a well-defined model substrate like 1,3-dimethyl-2-oxabicyclo[2.2.2]octane, the catalysis research community can move towards more direct and meaningful comparisons of catalyst performance, accelerating the discovery and implementation of next-generation catalytic technologies.

References

• Selective oxidation of alkanes and ethers mediated by ruthenium(II) complexes. Journal of the Chemical Society, Chemical Communications. Available at: [Link]

• Ruthenium-porphyrin-catalyzed oxidation of cyclic ethers... ResearchGate. Available at: [Link]

• “Turning Over” Definitions in Catalytic Cycles | ACS Catalysis - ACS Publications. Available at: [Link]

• Basics of Catalysis and Kinetics - Unife. Available at: [Link]

• Ruthenium-Catalyzed Mild C−H Oxyfunctionalization of Cyclic Steroidal Ethers1 | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Selective Catalysis. Available at: [Link]

• Catalytic enantioselective oxidative coupling of saturated ethers with carboxylic acid derivatives - PubMed. Available at: [Link]

• CHAPTER 3: Ruthenium-Based Catalysts for Aerobic Oxidation of Alcohols - Books. Available at: [Link]

• Catalytic C-H Oxidation | Chem-Station Int. Ed. Available at: [Link]

• Hydrogenation of CO2 to Valuable C2-C5 Hydrocarbons on Mn-Promoted High-Surface-Area Iron Catalysts - MDPI. Available at: [Link]

• Adaptive Catalysts for the Selective Hydrogenation of Bicyclic Heteroaromatics using Ruthenium Nanoparticles on - RWTH Publications. Available at: [Link]

• Manganese and Iron Catalysts in Alkyd Paints and Coatings - MDPI. Available at: [Link]

• 1,3-Dimethyl-2-Oxabicyclo[8][8][8]-Octane-3-Methanol - Amanote Research. Available at: [Link]

• 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC. Available at: [Link]

• (PDF) Cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis. Available at: [Link]

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. Available at: [Link]

• Directed (Chelated) Catalytic C-H Functionalization with Pd(ii)/Pd(iv) manifold. Available at: [Link]

• Catalytic Oxidation of Toluene over Fe-Rich Palygorskite Supported Manganese Oxide: Characterization and Performance - Semantic Scholar. Available at: [Link]

• Exploiting 3-Oxidopyraziniums toward Diazabicyclo[3.2.1]octanes and Their Conversion into Diazabicyclo[2.2.2]octanes and Tricyclic Lactone-Lactams - PubMed. Available at: [Link]

• Mineral Manganese Oxides as Oxidation Catalysts: Capabilities in the CO-PROX Reaction - RUA. Available at: [Link]

• Ring-opening reactions of 1,4-diazabicyclo[2.2.2]octane (DABCO) derived quaternary ammonium salts with phenols and related nucleophiles - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Catalytic C-H Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Manganese and Iron Catalysts in Alkyd Paints and Coatings | MDPI [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Selective oxidation of alkanes and ethers mediated by ruthenium(II) complexes - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. books.rsc.org [books.rsc.org]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Unseen: A Guide to Personal Protective Equipment for 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the introduction of novel compounds necessitates a rigorous and proactive approach to safety. 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane, a bicyclic ether of interest, presents a unique challenge due to the limited availability of specific safety data. This guide, therefore, adopts a conservative approach, drawing upon the known hazards of structurally similar compounds to provide essential, immediate safety and logistical information for its handling. Our commitment is to empower you with the knowledge to work safely, ensuring that scientific advancement and personal well-being proceed hand in hand.

Understanding the Risks: A Profile of a Bicyclic Ether

Anticipated Hazards:

• Flammability: Many similar bicyclic compounds are flammable solids. They can form explosive dust-air mixtures and may ignite when exposed to heat, sparks, or open flames.

• Skin and Eye Irritation: Direct contact is likely to cause skin irritation and potentially serious eye damage.[1]

• Ingestion Hazard: The substance may be harmful if swallowed.[1]

• Hygroscopicity: The compound may absorb moisture from the air, which could affect its reactivity and handling characteristics.

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.

This inferred hazard profile mandates a stringent adherence to the personal protective equipment (PPE) protocols outlined below.

The Last Line of Defense: A Multi-faceted Approach to PPE

The selection of appropriate PPE is not merely a procedural checkbox but a critical component of a comprehensive safety strategy. It serves as the final barrier between the researcher and potential chemical exposure.[2][3]

Core PPE Requirements

PPE Component	Specifications and Rationale
Eye and Face Protection	Chemical splash goggles are the minimum requirement. For operations with a higher risk of splashing, a face shield worn over safety glasses or goggles is mandatory.[4] This provides comprehensive protection against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves are essential. Given the lack of specific permeation data for 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane, nitrile gloves offer a good initial barrier for incidental contact. For prolonged handling or immersion, heavier-duty gloves such as neoprene or butyl rubber should be considered.[5][6] Always inspect gloves for any signs of degradation before use.[5]
Body Protection	A laboratory coat is the minimum requirement to protect against incidental splashes and spills. For tasks with a higher potential for significant exposure, a chemically resistant apron over the lab coat is recommended.
Respiratory Protection	All handling of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane should be conducted in a certified chemical fume hood to minimize inhalation exposure.[7][8][9][10][11] If a fume hood is not available or if there is a potential for exceeding exposure limits (e.g., during a spill), a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[5][12][13][14][15]
Foot Protection	Closed-toe shoes made of a non-porous material are mandatory in the laboratory to protect against spills and falling objects.[16]

PPE Selection and Use Workflow

The following diagram illustrates the decision-making process for selecting and using appropriate PPE when handling 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane.

Caption: PPE Selection and Handling Workflow for 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane.

Operational and Disposal Plans: A Step-by-Step Guide

A proactive approach to safety extends beyond the selection of PPE to include the entire lifecycle of the chemical in the laboratory, from handling to disposal.

Pre-Operational Checklist

• Fume Hood Verification: Ensure the chemical fume hood is operational and has been certified within the last year.[7]

• PPE Inspection: Thoroughly inspect all PPE for defects, such as cracks, tears, or discoloration, before each use.[5]

• Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire extinguisher. Have a spill kit readily available.

• Waste Containers: Prepare clearly labeled hazardous waste containers for solid and liquid waste.[17][18]

Step-by-Step Handling Procedure

• Donning PPE:

  • Put on the lab coat, ensuring it is fully buttoned.

  • Don chemical splash goggles.

  • Wash and dry hands thoroughly before putting on gloves.

  • Select the appropriate gloves and inspect them for any imperfections.

  • If a respirator is required, perform a user seal check.

• Chemical Handling:

  • Conduct all work with 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane at least six inches inside the sash of a certified chemical fume hood.[7][8][9][10]

  • Use the smallest quantity of the chemical necessary for the experiment.

  • Keep containers of the chemical closed when not in use.

• Doffing PPE:

  • Remove gloves first, peeling them off from the cuff to the fingertips to avoid touching the outer surface.

  • Remove the lab coat, folding it inward to contain any potential contamination.

  • Remove eye and face protection.

  • Wash hands thoroughly with soap and water.

Disposal Plan

All materials that have come into contact with 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane must be treated as hazardous waste.

• Solid Waste: This includes contaminated gloves, wipes, and any solid chemical residue. Place these items in a designated, clearly labeled hazardous solid waste container.[17]

• Liquid Waste: Collect all liquid waste containing 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane in a compatible, sealed, and clearly labeled hazardous liquid waste container.[1][17]

• Empty Containers: The original container of 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The defaced, empty container can then be disposed of according to your institution's guidelines.[19]

• Contaminated PPE: All disposable PPE should be disposed of as hazardous solid waste. Reusable PPE must be decontaminated before reuse.

Adherence to these guidelines is paramount for ensuring a safe laboratory environment. In the absence of specific data for 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane, a cautious and well-informed approach is our strongest asset.

References

• University of California, San Diego. (2017, January 26). Guidelines for the Selection of Chemical-Resistant Gloves. UC San Diego Blink. [Link]

• University of California, San Diego. (2025, October 28). How to Store and Dispose of Hazardous Chemical Waste. UC San Diego Blink. [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• SHOWA. (2024, April 17). How to Select the Best Chemical-Resistant Glove for your Hand Protection. SHOWA. [Link]

• University of California, San Diego. (2024, February 21). Chemical Fume Hood Use Guidelines. UC San Diego Blink. [Link]

• The Ohio State University. (n.d.). A Survival Guide to Chemical Fume Hoods. OSU Chemistry. [Link]

• University of Illinois. (2024, July 8). Chemical Fume Hoods. Division of Research Safety. [Link]

• Henderson, T. J. (2025, February 20). Comprehensive Guide to Chemical Resistant Gloves. Lab Manager. [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. VUMC. [Link]

• American Chemical Society. (n.d.). Hazardous Waste and Disposal Considerations. ACS. [Link]

• Stanford University. (n.d.). Chemical Waste Disposal. Stanford Environmental Health & Safety. [Link]

• Florida International University. (n.d.). Guidelines For The Safe Use Of Laboratory Fume Hoods. FIU. [Link]

• Occupational Health & Safety. (2024, August 1). Choosing Chemical-Resistant Gloves. OH&S. [Link]

• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories. EHS. [Link]

• National Institutes of Health. (2025, July 17). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. PMC. [Link]

• Northwestern University. (2011, June 6). Chemical Fume Hood Handbook. Research Safety. [Link]

• J.J. Keller. (2010, September). NIOSH Pocket Guide to Chemical Hazards. J.J. Keller. [Link]

• Enviro Safetech. (n.d.). NIOSH Pocket Guide To Chemical Hazards. Enviro Safetech. [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards. CDC. [Link]

• International Association of Fire Chiefs. (n.d.). NIOSH Pocket Guide to Chemical Hazards. IAFC. [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratories - Standards. OSHA. [Link]

• Centers for Disease Control and Prevention. (n.d.). Pocket Guide to Chemical Hazards Introduction. NIOSH. [Link]

• Dartmouth College. (n.d.). Personal Protective Equipment for Laboratories. Environmental Health and Safety. [Link]

Sources

• 1. Chemical Safety – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Personal Protective Equipment for Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. icash.public-health.uiowa.edu [icash.public-health.uiowa.edu]
• 6. Comprehensive Guide to Chemical Resistant Gloves | Lab Manager [labmanager.com]
• 7. Chemical Fume Hood Use Guidelines [blink.ucsd.edu]
• 8. chemistry.osu.edu [chemistry.osu.edu]
• 9. Chemical Fume Hoods | Division of Research Safety | Illinois [drs.illinois.edu]
• 10. ehs.fiu.edu [ehs.fiu.edu]
• 11. Chemical Fume Hood Handbook: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 12. envirosafetech.com [envirosafetech.com]
• 13. Pocket Guide to Chemical Hazards | NIOSH | CDC [cdc.gov]
• 14. NIOSH Pocket Guide to Chemical Hazards [iafc.org]
• 15. Pocket Guide to Chemical Hazards Introduction | NIOSH | CDC [cdc.gov]
• 16. Chapter 3 - Personal Protective Equipment [ehs.cornell.edu]
• 17. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 18. danielshealth.com [danielshealth.com]
• 19. vumc.org [vumc.org]